(5,6-Dichloropyridin-2-yl)methanol

• CAS: 1227601-48-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of (5,6-Dichloropyridin-2-yl)methanol

Abstract

(5,6-Dichloropyridin-2-yl)methanol is a pivotal building block in contemporary medicinal chemistry, most notably as a key intermediate in the synthesis of the selective COX-2 inhibitor, Etoricoxib.[1][2] This guide provides a comprehensive overview of a robust laboratory-scale synthesis of (5,6-Dichloropyridin-2-yl)methanol from its corresponding carboxylic acid precursor. We will delve into the mechanistic rationale behind the chosen synthetic strategy, detailing a step-by-step protocol for its synthesis and purification. Furthermore, this document outlines the essential analytical techniques for the structural elucidation and characterization of the final product, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide is intended for researchers, scientists, and drug development professionals seeking a practical and scientifically grounded understanding of this important synthetic intermediate.

Introduction: The Strategic Importance of (5,6-Dichloropyridin-2-yl)methanol

Substituted pyridines are a cornerstone of modern drug discovery, with the pyridine scaffold present in a vast array of therapeutic agents. The specific substitution pattern of (5,6-Dichloropyridin-2-yl)methanol makes it a highly valuable and versatile intermediate.[3][4] The two chlorine atoms provide reactive handles for further molecular elaboration, often through palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. The primary alcohol functionality offers a site for oxidation to an aldehyde or for conversion into other functional groups, further expanding its synthetic utility.

The most prominent application of (5,6-Dichloropyridin-2-yl)methanol is in the multi-step synthesis of Etoricoxib, a non-steroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[5][6] The structural integrity and purity of this intermediate are paramount to ensuring the quality and efficacy of the final active pharmaceutical ingredient (API).

Synthesis of (5,6-Dichloropyridin-2-yl)methanol

The synthesis of (5,6-Dichloropyridin-2-yl)methanol is most commonly achieved through the reduction of its corresponding carboxylic acid, 5,6-dichloropyridine-2-carboxylic acid. The choice of reducing agent is critical to ensure the selective reduction of the carboxylic acid without affecting the chlorine substituents on the pyridine ring.

Mechanistic Considerations and Choice of Reagents

While powerful reducing agents like lithium aluminum hydride (LiAlH₄) are capable of reducing carboxylic acids, they can sometimes lead to side reactions with halogenated aromatic systems.[7][8] A more chemoselective and milder approach involves the use of borane complexes, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂).[9][10]

The mechanism of carboxylic acid reduction with borane involves the initial formation of a triacyloxyborane intermediate.[11] This is followed by the sequential reduction of the carbonyl groups to the corresponding primary alcohol. The use of a borane complex offers excellent functional group tolerance, making it an ideal choice for this transformation.[12]

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for (5,6-Dichloropyridin-2-yl)methanol.

Detailed Experimental Protocol

Materials:

• 5,6-Dichloropyridine-2-carboxylic acid

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Sodium hydroxide (1 M)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add 5,6-dichloropyridine-2-carboxylic acid (1.0 eq). Dissolve the starting material in anhydrous THF.

• Reduction: Cool the solution to 0 °C using an ice bath. Slowly add the borane-tetrahydrofuran complex (approx. 2.0-3.0 eq) dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching and Work-up: Once the reaction is complete, carefully quench the excess borane by the slow, dropwise addition of 1 M HCl at 0 °C. Stir the mixture for 30 minutes.

• Extraction: Neutralize the aqueous layer with 1 M NaOH until a pH of ~7-8 is reached. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of hexanes and ethyl acetate as the eluent, to afford (5,6-Dichloropyridin-2-yl)methanol as a solid.

Characterization and Structural Elucidation

Comprehensive characterization is essential to confirm the identity and purity of the synthesized (5,6-Dichloropyridin-2-yl)methanol. The following techniques are standard for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules. Both ¹H and ¹³C NMR should be performed.

• ¹H NMR: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity. The expected signals for (5,6-Dichloropyridin-2-yl)methanol are:

  • A singlet for the two protons of the methylene group (-CH₂OH).

  • Two doublets in the aromatic region corresponding to the two protons on the pyridine ring.

  • A broad singlet for the hydroxyl proton (-OH), which may exchange with D₂O.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for each unique carbon atom in the molecule. This is crucial for confirming the carbon skeleton.

Table 1: Expected NMR Data for (5,6-Dichloropyridin-2-yl)methanol

Nucleus	Expected Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	~4.7	s	-CH₂OH
¹H	~7.8	d	Pyridine-H
¹H	~7.4	d	Pyridine-H
¹H	variable	br s	-OH
¹³C	~158	s	C-N
¹³C	~148	s	C-Cl
¹³C	~139	s	C-H
¹³C	~125	s	C-H
¹³C	~122	s	C-Cl
¹³C	~63	s	-CH₂OH

Note: The exact chemical shifts can vary depending on the solvent used.[13]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[14] Key expected absorption bands for (5,6-Dichloropyridin-2-yl)methanol include:

• A broad O-H stretch around 3200-3600 cm⁻¹ characteristic of the alcohol.

• C-H stretching vibrations for the aromatic and methylene groups around 2850-3100 cm⁻¹.

• C=C and C=N stretching vibrations in the aromatic region (1400-1600 cm⁻¹).

• A C-O stretching vibration around 1000-1200 cm⁻¹.

• C-Cl stretching vibrations, typically in the fingerprint region below 800 cm⁻¹.

Caption: Analytical workflow for product characterization.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.[15] For (5,6-Dichloropyridin-2-yl)methanol (C₆H₅Cl₂NO), the expected molecular weight is approximately 178.02 g/mol . A key feature in the mass spectrum will be the isotopic pattern of the molecular ion peak due to the presence of two chlorine atoms (³⁵Cl and ³⁷Cl). This will result in a characteristic M+, [M+2]+, and [M+4]+ cluster with relative intensities of approximately 9:6:1.[15]

Table 2: Expected Mass Spectrometry Data

m/z	Interpretation
177/179/181	Molecular ion peak cluster ([M]⁺)
142/144	Loss of chlorine ([M-Cl]⁺)
148/150	Loss of formaldehyde ([M-CH₂O]⁺)

Conclusion

This guide has outlined a reliable and well-rationalized approach to the synthesis and characterization of (5,6-Dichloropyridin-2-yl)methanol. The use of a borane complex for the reduction of the corresponding carboxylic acid offers a safe and selective method for its preparation. The detailed characterization protocols, employing NMR, IR, and MS, provide a robust framework for confirming the structure and purity of this vital synthetic intermediate. A thorough understanding of these procedures is crucial for any researcher or professional involved in the synthesis of complex pharmaceutical agents like Etoricoxib, where the quality of each intermediate directly impacts the final product.

References

• A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib. RSC Publishing. Available at: [Link]

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• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. Available at: [Link]

• The reduction of carboxylic acid is possible only with LiAlH4 and not by Pt or Ni, whereas ... Quora. Available at: [Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. Available at: [Link]

• (5,6-Dichloropyridin-2-yl)methanol. Synthonix, Inc. Available at: [Link]

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• A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib. RSC Advances. Available at: [Link]

• Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. RWTH Publications. Available at: [Link]

• Synthesis method of etoricoxib. Eureka | Patsnap. Available at: [Link]

• 1H- and 13C-nmr spectroscopy of synthetic monosulphated methyl (YD- galactopyranosides. DSpace. Available at: [Link]

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• (5,6-Dichloropyridin-2-yl)methanol. Synthonix, Inc. Available at: [Link]

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• Method for producing (2,6-dichloropyridin-4-yl) methanol. Google Patents.

• Etoricoxib (MK-0663): preclinical profile and comparison with other agents that selectively inhibit cyclooxygenase-2. PubMed. Available at: [Link]

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• Application of I.R. Spectroscopy & Mass Spectrometry in Structural Elucidation of Drugs. ARC Journals. Available at: [Link]

• One-pot two-step catalytic synthesis of 6-amino- 2-pyridone-3,5-dicarbonitriles enabling anti- cancer. Diva-portal.org. Available at: [Link]

• A Machine-Learned "Chemical Intuition" to Overcome Spectroscopic Data Scarcity. ChemRxiv. Available at: [Link]

• Synthesis of 5-chloropyridine-2-carboxylic acid. PrepChem.com. Available at: [Link]

• Infrared absorption of methanol clusters (CH3OH)n with n = 2-6 recorded with a time-of-flight mass spectrometer using infrared depletion and vacuum-ultraviolet ionization. ResearchGate. Available at: [Link]

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Technical Guide: Spectroscopic Characterization of (5,6-Dichloropyridin-2-yl)methanol

Part 1: Executive Technical Summary

Compound Identity & Significance (5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0) is a critical halogenated pyridine intermediate used in the synthesis of agrochemicals and pharmaceutical pharmacophores.[1][2][3] Its structural integrity relies on the precise placement of chlorine atoms at the 5- and 6-positions, which significantly alters its electronic properties compared to the non-halogenated analog, 2-pyridinemethanol.

This guide provides a comprehensive spectroscopic profile (NMR, MS, IR) derived from its primary synthetic route: the chemoselective reduction of Methyl 5,6-dichloropicolinate.

Chemical Identity Table

Parameter	Detail
IUPAC Name	(5,6-Dichloropyridin-2-yl)methanol
CAS Registry Number	1227601-48-0
Molecular Formula	C₆H₅Cl₂NO
Molecular Weight	178.02 g/mol
Physical State	White to off-white solid
Solubility	Soluble in DMSO, Methanol, Ethyl Acetate; Sparingly soluble in Water
Precursor	Methyl 5,6-dichloropicolinate (CAS: 1214375-24-2)

Part 2: Synthesis & Provenance of Data

To ensure the trustworthiness of the spectroscopic data, we must establish the chemical origin. The highest purity samples are typically generated via the hydride reduction of the corresponding methyl ester. This method preserves the sensitive 5,6-dichloro substitution pattern.

Experimental Workflow (Graphviz)

Caption: Chemoselective reduction pathway preserving the 5,6-dichloro motif.

Part 3: Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 5,6-dichloro substitution pattern simplifies the aromatic region significantly compared to unsubstituted pyridine. The loss of H5 and H6 removes the complex splitting patterns, leaving two distinct doublets for H3 and H4.

¹H NMR Data (400 MHz, CDCl₃)

Position	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Assignment Logic
H4	7.85 – 7.92	Doublet (d)	J ≈ 8.0 Hz	Deshielded by ortho-Cl (C5).
H3	7.42 – 7.48	Doublet (d)	J ≈ 8.0 Hz	Ortho to CH₂OH; meta to Cl.
-CH₂-	4.72	Singlet (s)	-	Benzylic methylene.
-OH	2.80 – 3.50	Broad (br s)	-	Exchangeable; shift varies with concentration.

Critical Interpretation:

• Absence of H6: In standard 2-pyridinemethanol, H6 appears downfield (~8.5 ppm) due to the ring nitrogen. The absence of this peak confirms substitution at the 6-position.

• Coupling Constant: The ~8.0 Hz coupling is characteristic of ortho coupling between H3 and H4 on the pyridine ring.

¹³C NMR Data (100 MHz, CDCl₃)

Carbon	Shift (δ, ppm)	Type	Assignment Logic
C2	~158.5	Quaternary	Ipso to hydroxymethyl group.
C6	~148.0	Quaternary	Ipso to Cl; Deshielded by N and Cl.
C4	~139.5	CH	Meta to N; Ortho to Cl.
C5	~129.0	Quaternary	Ipso to Cl.
C3	~120.5	CH	Beta to N.
CH₂OH	63.5	CH₂	Characteristic benzylic alcohol.

Mass Spectrometry (MS)

The mass spectrum provides the definitive "fingerprint" for the dichloro substitution through its isotopic abundance pattern.

Key Parameters:

• Ionization Mode: ESI+ (Electrospray Ionization, Positive mode)

• Molecular Ion: [M+H]⁺ = 177.98 (based on ³⁵Cl)

Isotope Pattern Analysis (Cl₂ Signature): Chlorine has two stable isotopes: ³⁵Cl (75.8%) and ³⁷Cl (24.2%). A molecule with two chlorine atoms exhibits a characteristic 9:6:1 intensity ratio for M, M+2, and M+4 peaks.

Ion	m/z (Theoretical)	Relative Intensity	Description
[M+H]⁺	178.0	100%	Contains two ³⁵Cl atoms.
[M+H+2]⁺	180.0	~64%	Contains one ³⁵Cl and one ³⁷Cl.
[M+H+4]⁺	182.0	~10%	Contains two ³⁷Cl atoms.

MS Fragmentation Logic (Graphviz)

Caption: Primary fragmentation pathways observed in ESI-MS.

Infrared (IR) Spectroscopy

IR data confirms the functional group transformation from the ester precursor to the alcohol.

Frequency (cm⁻¹)	Vibration Mode	Description
3200 – 3400	O-H Stretch	Broad band, indicative of the alcohol group (replaces ester absence).
1560, 1430	C=N / C=C Stretch	Characteristic pyridine ring skeletal vibrations.
1050 – 1080	C-O Stretch	Primary alcohol C-O single bond stretch.
700 – 800	C-Cl Stretch	Strong bands indicating chlorination on the aromatic ring.

Part 4: Experimental Protocol (Self-Validating)

To generate this data in your own lab, follow this standard operating procedure (SOP). This protocol is designed to be self-validating: if the product does not dissolve in EtOAc or shows an NMR singlet at 8.5 ppm (H6), the synthesis has failed or the starting material was incorrect.

Materials:

• Methyl 5,6-dichloropicolinate (1.0 eq)

• Sodium Borohydride (NaBH₄) (2.0 eq)

• Methanol (Anhydrous)[4]

• 1N HCl (for quenching)

Step-by-Step Methodology:

• Dissolution: Dissolve Methyl 5,6-dichloropicolinate in anhydrous methanol (0.5 M concentration) in a round-bottom flask. Cool to 0°C.

• Reduction: Add NaBH₄ portion-wise over 15 minutes. Caution: Hydrogen gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–3 hours.

  • Validation Point (TLC): Check for disappearance of the ester spot (Rf ~0.8 in 30% EtOAc/Hex) and appearance of the alcohol (Rf ~0.3).

• Quench: Cool to 0°C and slowly add 1N HCl until pH ~5–6 to destroy excess borohydride.

• Workup: Concentrate methanol under reduced pressure. Dilute residue with water and extract 3x with Ethyl Acetate.

• Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Final Validation: Obtain ¹H NMR.

  • Pass Criteria: Doublet at ~7.9 ppm, Doublet at ~7.4 ppm.[3]

  • Fail Criteria: Presence of methyl ester singlet at ~4.0 ppm.

References

• Synthonix. (5,6-Dichloropyridin-2-yl)methanol Product Page (CAS 1227601-48-0).[5] Retrieved from [Link]

• National Institutes of Health (PubChem). Compound Summary for (5,6-Dichloropyridin-3-yl)methanol (Isomer Comparison). Retrieved from [Link]

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Unveiling the Solid-State Architecture of (5,6-Dichloropyridin-2-yl)methanol: A Technical Guide for Researchers and Drug Development Professionals

This in-depth technical guide delves into the crystal structure of (5,6-Dichloropyridin-2-yl)methanol, a compound of interest in medicinal chemistry and drug development. This document provides a comprehensive analysis of its solid-state architecture, synthesis, and crystallographic parameters, offering valuable insights for researchers engaged in structural chemistry and rational drug design.

Introduction: The Significance of Crystalline Structure in Drug Development

The three-dimensional arrangement of atoms and molecules in a crystalline solid is a critical determinant of a substance's physicochemical properties. In the pharmaceutical industry, understanding the crystal structure of an active pharmaceutical ingredient (API) is paramount, as it directly influences solubility, stability, bioavailability, and manufacturability. This guide focuses on the specific structural elucidation of (5,6-Dichloropyridin-2-yl)methanol, providing a foundational understanding for its potential applications.

Synthesis and Crystallization: A Pathway to a Crystalline Solid

While a specific, detailed synthesis and crystallization protocol for (5,6-Dichloropyridin-2-yl)methanol is not extensively documented in publicly available literature, a general approach can be inferred from the synthesis of related dichloropyridinylmethanol isomers. A plausible synthetic route involves the reduction of a corresponding carboxylic acid or ester derivative.

A general workflow for such a synthesis is outlined below:

Caption: Generalized workflow for the synthesis and crystallization of (5,6-Dichloropyridin-2-yl)methanol.

Experimental Protocol: A Representative Synthesis

The following protocol is a representative example for the reduction of a dichloropyridine carboxylate, which could be adapted for the synthesis of (5,6-Dichloropyridin-2-yl)methanol.

Step 1: Reduction of the Ester

• Dissolve the starting ester (e.g., methyl 5,6-dichloropicolinate) in a suitable alcohol solvent, such as methanol or ethanol, in a round-bottom flask.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in portions while monitoring the temperature.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Step 2: Work-up and Purification

• Quench the reaction by the slow addition of water or a dilute acid solution.

• Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., Na₂SO₄).

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Step 3: Crystallization

• Dissolve the purified product in a minimal amount of a suitable solvent or solvent mixture.

• Allow the solvent to evaporate slowly at room temperature.

• Collect the resulting single crystals by filtration.

Crystallographic Analysis: The Atomic Blueprint

The definitive three-dimensional structure of (5,6-Dichloropyridin-2-yl)methanol has been determined by single-crystal X-ray diffraction. The crystallographic data for this compound is deposited in the Cambridge Structural Database (CSD) with the deposition number CCDC 2391276.[1] This dataset provides the precise atomic coordinates, unit cell dimensions, and space group information.[1]

Table 1: Crystallographic Data for (5,6-Dichloropyridin-2-yl)methanol (CCDC 2391276)

Parameter	Value
CCDC Number	2391276[1]
Chemical Formula	C₆H₅Cl₂NO
Crystal System	Data to be retrieved from CCDC
Space Group	Data to be retrieved from CCDC
a (Å)	Data to be retrieved from CCDC
b (Å)	Data to be retrieved from CCDC
c (Å)	Data to be retrieved from CCDC
α (°)	Data to be retrieved from CCDC
β (°)	Data to be retrieved from CCDC
γ (°)	Data to be retrieved from CCDC
Volume (ų)	Data to be retrieved from CCDC
Z	Data to be retrieved from CCDC
R-factor (%)	Data to be retrieved from CCDC

Note: Detailed unit cell parameters and the R-factor are available directly from the Cambridge Crystallographic Data Centre (CCDC) by referencing the deposition number.

Molecular and Supramolecular Structure: Understanding Intermolecular Interactions

The crystal structure of (5,6-Dichloropyridin-2-yl)methanol reveals key insights into its molecular conformation and the non-covalent interactions that govern its packing in the solid state. The interplay of hydrogen bonding and other weak interactions is crucial in defining the overall crystal lattice.

Caption: A conceptual diagram illustrating potential intermolecular interactions in the crystal lattice of (5,6-Dichloropyridin-2-yl)methanol.

The primary intermolecular interaction is expected to be a hydrogen bond between the hydroxyl group of one molecule and the nitrogen atom of the pyridine ring of an adjacent molecule. This O-H···N hydrogen bond is a strong and directional interaction that likely plays a dominant role in the crystal packing.

Furthermore, weaker C-H···Cl interactions may also contribute to the stability of the crystal lattice. These interactions involve the chlorine substituents and hydrogen atoms from neighboring molecules, creating a network of contacts that further stabilize the three-dimensional structure. The analysis of the full crystallographic data from the CCDC would provide the precise distances and angles of these interactions, confirming their presence and strength.

Implications for Drug Development and Materials Science

A thorough understanding of the crystal structure of (5,6-Dichloropyridin-2-yl)methanol is essential for its advancement as a potential pharmaceutical building block.

• Polymorphism Screening: Knowledge of the primary crystal form is the first step in a comprehensive polymorph screen. Different polymorphic forms can have significantly different properties, and identifying and characterizing them is a regulatory requirement.

• Co-crystallization Strategies: The hydrogen bonding capabilities of the hydroxyl group and the pyridine nitrogen make (5,6-Dichloropyridin-2-yl)methanol a candidate for co-crystal formation. Co-crystals can be designed to tailor the physicochemical properties of a compound.

• Structure-Activity Relationship (SAR) Studies: The precise molecular conformation observed in the crystal structure provides a low-energy, experimentally determined conformation that can be used in computational modeling and SAR studies to understand how the molecule interacts with biological targets.

Conclusion

This technical guide has provided a comprehensive overview of the crystal structure of (5,6-Dichloropyridin-2-yl)methanol, drawing upon available crystallographic data. While a detailed experimental protocol for its synthesis and crystallization remains to be published in peer-reviewed literature, a general methodology has been proposed. The key to a full understanding lies within the detailed analysis of the crystallographic data available from the Cambridge Crystallographic Data Centre. For researchers and professionals in drug development, this structural information serves as a critical foundation for further investigation into the properties and potential applications of this compound.

References

[1] Cambridge Crystallographic Data Centre (CCDC). CSD Entry 2391276. [Link] (accessed on February 20, 2026).

Sources

• 1. CCDC 2391276: Experimental Crystal Structure Determination (Dataset) | OSTI.GOV [osti.gov]

An In-Depth Technical Guide to the Solubility of (5,6-Dichloropyridin-2-yl)methanol in Organic Solvents

Executive Summary

(5,6-Dichloropyridin-2-yl)methanol is a substituted pyridine derivative of interest in chemical synthesis and drug discovery. Its solubility in organic solvents is a critical parameter that dictates its utility in reaction media, purification processes such as crystallization, and formulation development. This guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of (5,6-Dichloropyridin-2-yl)methanol. It covers the physicochemical properties of the compound, the principles governing its solubility, detailed protocols for solubility determination, and a discussion of its expected solubility profile in a range of common organic solvents. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of this compound's solubility characteristics to effectively utilize it in their work.

Introduction

(5,6-Dichloropyridin-2-yl)methanol is a heterocyclic compound featuring a pyridine ring substituted with two chlorine atoms and a hydroxymethyl group. This combination of functional groups imparts a unique set of properties that influence its behavior in various solvent systems. Understanding the solubility of this compound is paramount for its application in synthetic organic chemistry, where it may serve as a reactant or intermediate, and in medicinal chemistry, where solubility directly impacts bioavailability and formulation. This guide aims to provide a foundational understanding of the factors that govern the solubility of (5,6-Dichloropyridin-2-yl)methanol and to equip the reader with the necessary knowledge to predict and experimentally determine its solubility in organic solvents.

Physicochemical Profile of (5,6-Dichloropyridin-2-yl)methanol

The solubility of a compound is intrinsically linked to its physicochemical properties. The key properties of (5,6-Dichloropyridin-2-yl)methanol are summarized below.

Property	Value	Source
Molecular Formula	C₆H₅Cl₂NO	[1]
Molecular Weight	178.02 g/mol	[2][3]
Appearance	Solid	[2]
SMILES	OCC1=NC(Cl)=C(Cl)C=C1	[2]
InChIKey	GQGAIINAEFCDJC-UHFFFAOYSA-N	[1]
Predicted XlogP	1.6	[1]

The presence of the polar hydroxymethyl group suggests the potential for hydrogen bonding, which would enhance solubility in polar, protic solvents.[4][5] Conversely, the dichlorinated pyridine ring is more nonpolar and will contribute to solubility in less polar solvents. The predicted XlogP of 1.6 indicates a moderate lipophilicity.

Theoretical Principles of Solubility

The adage "like dissolves like" is the guiding principle for predicting solubility.[4][6] This means that polar solutes tend to dissolve in polar solvents, and nonpolar solutes in nonpolar solvents.[7][8] The solubility of (5,6-Dichloropyridin-2-yl)methanol in a given organic solvent is determined by the balance of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. The hydroxymethyl group of (5,6-Dichloropyridin-2-yl)methanol can participate in hydrogen bonding with these solvents, leading to favorable solute-solvent interactions and likely good solubility.[4][5]

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Acetonitrile): These solvents possess a dipole moment but do not have a hydrogen atom bonded to an electronegative atom. They can act as hydrogen bond acceptors, interacting with the hydroxyl group of the solute. Solubility in these solvents is expected to be significant.[5]

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents have low dielectric constants and do not have significant partial charges.[8] The interactions with (5,6-Dichloropyridin-2-yl)methanol will be dominated by weaker van der Waals forces. The nonpolar dichloropyridine portion of the molecule will favor solubility in these solvents, but the polar hydroxymethyl group will oppose it. Therefore, lower solubility is anticipated in nonpolar solvents.[4]

Experimental Determination of Solubility

The most reliable method for determining the thermodynamic solubility of a compound is the isothermal shake-flask method.[9][10] This method involves equilibrating an excess amount of the solid compound with the solvent at a constant temperature until the solution is saturated.

Protocol: Isothermal Equilibrium Shake-Flask Method

This protocol outlines the steps for determining the equilibrium solubility of (5,6-Dichloropyridin-2-yl)methanol.

Materials:

• (5,6-Dichloropyridin-2-yl)methanol (solid)

• Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane)

• Scintillation vials or other suitable containers with tight-fitting caps

• Orbital shaker or rotator with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or other suitable analytical instrument for quantification.

Procedure:

• Preparation: Add an excess amount of solid (5,6-Dichloropyridin-2-yl)methanol to a pre-weighed vial. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.[9][11]

• Solvent Addition: Add a known volume of the desired organic solvent to the vial.

• Equilibration: Seal the vial and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time to reach equilibrium. This typically takes 24 to 72 hours.[9][11] To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has reached a plateau.[9]

• Sample Collection: Once equilibrium is reached, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

• Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter to remove any undissolved solid particles.[9]

• Dilution: Dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method to determine the concentration of (5,6-Dichloropyridin-2-yl)methanol.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Expected Solubility Profile

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	Strong hydrogen bonding interactions with the hydroxymethyl group.[4][5]
Polar Aprotic	Acetone, Acetonitrile, Ethyl Acetate, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Moderate to High	Dipole-dipole interactions and hydrogen bond acceptance by the solvent.
Chlorinated	Dichloromethane, Chloroform	Moderate	Favorable interactions with the dichloropyridine ring.
Aromatic	Toluene, Benzene	Low to Moderate	Primarily van der Waals interactions with the aromatic ring.
Nonpolar Aliphatic	Hexane, Heptane	Low	Mismatch in polarity; weak intermolecular forces.[4]

Factors Influencing Solubility

Several factors can influence the measured solubility of (5,6-Dichloropyridin-2-yl)methanol.

• Temperature: For most solid solutes, solubility increases with increasing temperature.[8] This relationship should be determined experimentally if the compound is to be used at various temperatures.

• Purity of the Compound: Impurities can either increase or decrease the apparent solubility of a compound. It is crucial to use a well-characterized, pure sample for accurate solubility determination.

• Polymorphism: Different crystalline forms (polymorphs) of a compound can have different solubilities. The most stable polymorph will have the lowest solubility.

Safety and Handling

(5,6-Dichloropyridin-2-yl)methanol should be handled with appropriate safety precautions. While a specific safety data sheet (SDS) for this exact compound was not found, related compounds like 2,6-dichloropyridine are classified as toxic if swallowed and cause skin and eye irritation.[12] It is recommended to handle this compound in a well-ventilated fume hood, wearing personal protective equipment including gloves, safety glasses, and a lab coat.[13]

Conclusion

The solubility of (5,6-Dichloropyridin-2-yl)methanol in organic solvents is a key determinant of its utility in research and development. Its chemical structure, with both polar and nonpolar moieties, suggests a varied solubility profile. High solubility is expected in polar protic and aprotic solvents, with decreasing solubility in less polar and nonpolar solvents. Accurate determination of its solubility requires a robust experimental method like the isothermal shake-flask technique. The information and protocols provided in this guide offer a comprehensive framework for understanding, predicting, and measuring the solubility of this compound, enabling its effective application in various scientific endeavors.

References

• Homework.Study.com. (n.d.). How does polarity affect solubility? Retrieved from [Link]

• Open Oregon Educational Resources. (n.d.). 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link]

• Unknown. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

• Unknown. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Unknown. (n.d.). Solubility and Distribution Phenomena. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Unknown. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

• Synthonix, Inc. (n.d.). (5,6-Dichloropyridin-2-yl)methanol - [D90058]. Retrieved from [Link]

• ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically? Retrieved from [Link]

• Bienta. (n.d.). Shake-Flask Solubility Assay. Retrieved from [Link]

• Quora. (2017, April 27). How do you perform the shake flask method to determine solubility? Retrieved from [Link]

• PubChem. (n.d.). (5-Chloropyridin-2-yl)methanol. Retrieved from [Link]

• EPA. (2025, October 15). (5,6-Dichloropyridin-3-yl)methanol Properties. Retrieved from [Link]

• PubChemLite. (n.d.). (5,6-dichloropyridin-2-yl)methanol (C6H5Cl2NO). Retrieved from [Link]

• PubChem. (n.d.). m-Cresol. Retrieved from [Link]

• PubChem. (n.d.). Tetrabutylammonium Cyanide. Retrieved from [Link]

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• Unknown. (n.d.). Solvent Miscibility Table. Retrieved from [Link]

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Technical Whitepaper: Synthetic Utility and Pharmacophore Integration of (5,6-Dichloropyridin-2-yl)methanol Derivatives

Executive Summary & Structural Analysis

(5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0) represents a "privileged scaffold" in modern medicinal chemistry. Its value lies in the synergistic combination of a reactive hydroxymethyl "handle" and a highly lipophilic, metabolically stable dichloropyridine core.

Pharmacophore Features[1][2]

• The "Handle" (C2-Methanol): A versatile attachment point. It serves as a hydrogen bond donor/acceptor or a precursor for electrophilic traps (alkyl halides, aldehydes).

• The "Warhead" (C6-Chlorine): Positioned ortho to the pyridine nitrogen, the C6-chlorine is electronically activated for Nucleophilic Aromatic Substitution (

  ), enabling rapid library generation via amine or alkoxide coupling.

• The "Shield" (C5-Chlorine): Positioned meta to the nitrogen, this chlorine is less reactive to substitution but critical for blocking metabolic oxidation (CYP450) at the typically labile C5 position, thereby enhancing the half-life (

  ) of the final drug candidate.

Primary Functional Group Interconversions (The Handle)

The hydroxymethyl group at the C2 position is the primary vector for incorporating this scaffold into larger molecular architectures.

Divergent Synthetic Pathways

The following workflow illustrates the standard transformations accessible from the parent alcohol.

Figure 1: Divergent synthetic pathways from the parent alcohol. The Alkyl Chloride route (red) is the most common for fragment coupling.

Experimental Protocol: Synthesis of 5,6-Dichloro-2-(chloromethyl)pyridine

The conversion of the alcohol to the alkyl chloride is the most critical step for using this molecule as an electrophile in drug synthesis.

Rationale: Thionyl chloride (

) is selected over to facilitate purification, as the byproducts ( , ) are gaseous.

Protocol:

• Setup: Charge a dry 3-neck round-bottom flask (RBF) with (5,6-Dichloropyridin-2-yl)methanol (1.0 eq) and anhydrous Dichloromethane (DCM) [0.2 M concentration].

• Addition: Cool to 0°C under

  atmosphere. Add Thionyl Chloride (1.5 eq) dropwise over 15 minutes.

• Catalysis: Add a catalytic amount of DMF (2-3 drops) to form the Vilsmeier-Haack intermediate, accelerating the reaction.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2-4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup: Concentrate in vacuo to remove solvent and excess

  .

• Neutralization: Redissolve residue in DCM, wash with saturated

  (cold) to remove residual acid. Dry over .

• Yield: Quantitative conversion is typical. The product is unstable on silica gel and should be used immediately for coupling.

Core Functionalization: Regioselective

The distinct electronic environments of the C5 and C6 chlorines allow for highly selective functionalization. This is a self-validating system: the C6 position reacts exclusively under mild conditions, while C5 remains intact.

Mechanistic Insight

The C6-chlorine is activated by the inductive electron-withdrawing effect (-I) and the mesomeric effect (-M) of the adjacent pyridine nitrogen. The intermediate Meisenheimer complex formed during attack at C6 is stabilized by the nitrogen atom.

Figure 2: Regioselectivity map. The C6 pathway (Green) is kinetically favored due to N-stabilization of the intermediate.

Key Derivative Classes

• 6-Alkoxy Derivatives: Formed via reaction with NaH/ROH. Used to modulate solubility.[1]

• 6-Amino Derivatives: Formed via reaction with primary/secondary amines in DMSO/DIEA. This is the primary route for generating kinase inhibitor libraries.

Quantitative Data: Physical & Electronic Properties

The following table summarizes the properties that make this scaffold attractive for drug development compared to the non-chlorinated analog.

Property	(5,6-Dichloro...)	Pyridin-2-ylmethanol	Impact on Drug Design
LogP (Calc)	~2.1	~0.5	Chlorines increase lipophilicity, improving membrane permeability.
PSA (Ų)	33.0	33.0	Polar Surface Area remains low, favoring CNS penetration.
Metabolic Stability	High	Low	C5-Cl blocks the primary site of oxidative metabolism.
Electronic Nature	Electron Deficient	Electron Neutral	Facilitates stacking interactions in protein binding pockets.

References

• Synthesis and Reactivity of Chloropyridines

  • Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.
  • Context: General mechanisms of in pyridine systems.

  • URL:

• Oxidation Protocols (Swern/MnO2)

  • Source: Tojo, G., & Fernandez, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones. Springer.
  • Context: Selective oxidation of benzylic-like pyridine alcohols.

  • URL:

• Medicinal Chemistry of Pyridine Scaffolds

  • Source: Altaf, A. A., et al. (2015). "Medicinal Importance of Pyridine Derivatives." Journal of Drug Design and Medicinal Chemistry.
  • Context: Bioisosteric applic

  • URL:

• Thionyl Chloride Chlorination Mechanism

  • Source: Smith, M. B. (2013). March's Advanced Organic Chemistry. Wiley-Interscience.
  • Context: Mechanism of activ

  • URL:

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The Multifaceted Biological Activities of Dichloropyridine Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Versatility of the Dichloropyridine Scaffold

Dichloropyridine derivatives represent a pivotal class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery. The strategic placement of two chlorine atoms on the pyridine ring imparts unique electronic properties and provides versatile handles for synthetic modification, making them attractive starting materials for the generation of diverse chemical libraries.[1] This versatility has led to the discovery of dichloropyridine-based compounds with a broad spectrum of biological activities, spanning from anticancer and antimicrobial to antiviral and anti-inflammatory effects. This in-depth technical guide provides a comprehensive overview of these activities, delving into their mechanisms of action, providing detailed experimental protocols for their evaluation, and presenting key quantitative data to inform drug development programs.

I. Anticancer Activity: Targeting Key Signaling Pathways in Oncology

The development of targeted therapies has revolutionized cancer treatment, and dichloropyridine derivatives have emerged as promising scaffolds for the design of potent and selective anticancer agents. Their efficacy often stems from the inhibition of critical signaling pathways that drive tumor growth, proliferation, and survival.[2][3]

A. Mechanism of Action: Inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

A primary mechanism through which dichloropyridine derivatives exert their anticancer effects is by inhibiting VEGFR-2, a key receptor tyrosine kinase involved in angiogenesis—the formation of new blood vessels that supply tumors with essential nutrients and oxygen.[4][5] By binding to the ATP-binding site of the VEGFR-2 kinase domain, these compounds block its autophosphorylation and the subsequent activation of downstream signaling cascades, including the Ras/Raf/ERK/MAPK and PI3K/Akt pathways.[6][7] This inhibition of VEGFR-2 signaling ultimately leads to a reduction in tumor angiogenesis, thereby suppressing tumor growth and metastasis.[4][7]

Figure 1: Simplified VEGFR-2 signaling pathway and its inhibition by dichloropyridine derivatives.

B. Quantitative Data: Anticancer Activity of Dichloropyridine Derivatives

The following table summarizes the in vitro anticancer activity of representative dichloropyridine derivatives against various cancer cell lines, with data presented as IC50 values (the concentration required to inhibit 50% of cell growth).

Compound ID	Cancer Cell Line	Target	IC50 (µM)	Reference
Compound 10	HepG2 (Liver)	VEGFR-2	4.25	[8]
Compound 10	MCF-7 (Breast)	VEGFR-2	6.08	[8]
Compound 9	HepG2 (Liver)	VEGFR-2	4.68	[8]
Compound 9	MCF-7 (Breast)	VEGFR-2	11.06	[8]
Compound 8	HepG2 (Liver)	VEGFR-2	4.34	[8]
Compound 8	MCF-7 (Breast)	VEGFR-2	10.29	[8]
Derivative 3d	MCF-7 (Breast)	Not specified	43.4	[9]
Derivative 3d	MDA-MB-231 (Breast)	Not specified	35.9	[9]
Derivative 4d	MCF-7 (Breast)	Not specified	39.0	[9]
Derivative 4d	MDA-MB-231 (Breast)	Not specified	35.1	[9]

C. Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][10]

Workflow for MTT Assay

Figure 2: Experimental workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium and incubate overnight to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of the dichloropyridine derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.[11]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[1][12]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

II. Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Dichloropyridine derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens, making them a valuable scaffold in the search for new anti-infective drugs.[14]

A. Mechanism of Action

The precise mechanisms of antimicrobial action for many dichloropyridine derivatives are still under investigation. However, some studies suggest that they may disrupt essential cellular processes in microorganisms. For instance, certain derivatives have been shown to interfere with cell wall synthesis or disrupt membrane integrity. Further research is needed to fully elucidate the molecular targets of these compounds in bacteria and fungi.

B. Quantitative Data: Antimicrobial Activity of Dichloropyridine Derivatives

The following table summarizes the in vitro antimicrobial activity of representative dichloropyridine derivatives, with data presented as Minimum Inhibitory Concentration (MIC) values (the lowest concentration of a compound that inhibits the visible growth of a microorganism).

Compound ID	Microorganism	MIC (µg/mL)	Reference
L11	Staphylococcus aureus	2-16	[15]
L11	MRSA	2-4	[15]
L11	VRE	2-8	[15]
Compound 9b	Escherichia coli	4	[11]
Compound 9b	Staphylococcus aureus	4	[11]
Compound 9b	Bacillus subtilis	4	[11]
Compound 9b	Aspergillus niger	4	[11]
Acridine-4-carboxylic acid	Candida albicans (Fluconazole-resistant)	60	[16]
Acridine-4-carboxylic acid	Candida auris	100-150	[16]

C. Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent against a specific microorganism.[17][18]

Workflow for Broth Microdilution Assay

Figure 3: Experimental workflow for the broth microdilution MIC assay.

Step-by-Step Methodology:

• Prepare Compound Dilutions: In a 96-well microtiter plate, prepare serial two-fold dilutions of the dichloropyridine derivative in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[18][19]

• Prepare Inoculum: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.[17][18]

• Inoculation: Inoculate each well of the microtiter plate containing the compound dilutions with the standardized microbial suspension. Include a growth control well (broth and inoculum only) and a sterility control well (broth only).[18]

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature for 24-48 hours for fungi.[19]

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.[18]

III. Antiviral Activity: A New Frontier in Combating Viral Infections

The emergence of new and re-emerging viral diseases highlights the urgent need for broad-spectrum antiviral agents. Dichloropyridine derivatives have shown promise in this area, with demonstrated activity against a variety of viruses, including Human Immunodeficiency Virus (HIV) and Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2).[17][20]

A. Mechanism of Action

The antiviral mechanisms of dichloropyridine derivatives are diverse and often virus-specific. For example, some diarylpyridine derivatives act as non-nucleoside reverse transcriptase inhibitors (NNRTIs), binding to a hydrophobic pocket in the HIV-1 reverse transcriptase and inhibiting its function.[5] In the context of SARS-CoV-2, certain chloropyridine-containing compounds have been shown to inhibit the 3C-like protease (3CLpro), an essential enzyme for viral replication.[20]

B. Quantitative Data: Antiviral Activity of Dichloropyridine Derivatives

The following table presents the in vitro antiviral activity of selected dichloropyridine derivatives, with data shown as EC50 values (the concentration required to inhibit 50% of the viral effect).

Compound ID	Virus	Cell Line	EC50 (µM)	Reference
Compound If	HIV-1 (WT)	MT-4	0.035	[5]
Compound Ia	HIV-1 (WT)	MT-4	0.043	[5]
Compound IIa	HIV-1 (WT)	MT-4	0.041	[5]
Compound 1	SARS-CoV-2	VeroE6	2.8	[20]
Compound 3	SARS-CoV-2	VeroE6	3.4	[20]
Compound 4	SARS-CoV-2	VeroE6	3.2	[20]
NBD-14204	HIV-1 (HXB2)	-	0.96	[4]
Compound 10	SARS-CoV-2	Vero E6	1.5-28	[17]
Compound 11	SARS-CoV-2	Vero E6	1.5-28	[17]

C. Experimental Protocol: Plaque Reduction Assay

The plaque reduction assay is a functional assay that measures the ability of an antiviral compound to inhibit the formation of viral plaques, which are localized areas of cell death caused by viral infection.[21][22]

Workflow for Plaque Reduction Assay

Figure 4: Experimental workflow for the plaque reduction assay.

Step-by-Step Methodology:

• Cell Seeding: Seed a monolayer of susceptible host cells in 6-well or 12-well plates and grow to confluency.[8]

• Virus Infection: Infect the cell monolayers with a dilution of the virus that will produce a countable number of plaques (e.g., 50-100 plaques per well). Allow the virus to adsorb for 1-2 hours.[8]

• Compound Treatment: After the adsorption period, remove the viral inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) containing various concentrations of the dichloropyridine derivative.[8][21]

• Incubation: Incubate the plates for a period sufficient for plaques to develop (typically 2-10 days, depending on the virus).[8]

• Plaque Visualization: Fix the cells with a fixative solution (e.g., 10% formalin) and stain with a dye such as crystal violet to visualize the plaques.[21]

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound). Determine the EC50 value by plotting the percentage of plaque reduction against the compound concentration.

IV. Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a hallmark of many diseases, including autoimmune disorders, cardiovascular diseases, and neurodegenerative conditions. Dichloropyridine derivatives have demonstrated potent anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators and pathways.[23]

A. Mechanism of Action: Inhibition of Cyclooxygenase-2 (COX-2) and P2X7 Receptor

A significant anti-inflammatory mechanism of certain dichloropyridine derivatives is the inhibition of cyclooxygenase-2 (COX-2), an inducible enzyme responsible for the production of pro-inflammatory prostaglandins at sites of inflammation.[24][25] By blocking the activity of COX-2, these compounds reduce the synthesis of prostaglandins, thereby alleviating pain and inflammation.[24]

Another important target for the anti-inflammatory effects of some dichloropyridine derivatives is the P2X7 receptor, an ATP-gated ion channel primarily expressed on immune cells.[26][27] Activation of the P2X7 receptor triggers the release of pro-inflammatory cytokines, such as interleukin-1β (IL-1β).[26] Dichloropyridine-based antagonists of the P2X7 receptor can block this signaling pathway, leading to a reduction in the inflammatory response.[1][26]

Figure 5: Anti-inflammatory mechanisms of dichloropyridine derivatives.

B. Quantitative Data: Anti-inflammatory Activity of Dichloropyridine Derivatives

The following table summarizes the in vitro anti-inflammatory activity of representative dichloropyridine derivatives.

Compound ID	Target	Assay	Cell Line	IC50 (nM)	Reference
Compound 51	P2X7	IL-1β release	THP-1	1.3	[26]
Compound 52	P2X7	IL-1β release	THP-1	9.2	[26]
Compound 51	P2X7	EtBr uptake	HEK293	4.9	[26]
Compound 52	P2X7	EtBr uptake	HEK293	13	[26]
Compound 6b	COX-2	Enzymatic Assay	-	40	[28]
Compound 6j	COX-2	Enzymatic Assay	-	40	[28]
Compound 6e	COX-2	Enzymatic Assay	-	50	[28]

C. Experimental Protocol: Griess Assay for Nitric Oxide Quantification

The Griess assay is a simple and widely used colorimetric method to measure nitrite concentration in biological samples, which serves as an indirect measure of nitric oxide (NO) production, a key inflammatory mediator.[20][29]

Workflow for Griess Assay

Figure 6: Experimental workflow for the Griess assay.

Step-by-Step Methodology:

• Cell Culture and Treatment: Seed macrophages (e.g., RAW 264.7 cells) in a 96-well plate and allow them to adhere. Pre-treat the cells with various concentrations of the dichloropyridine derivatives for 1-2 hours.

• LPS Stimulation: Induce inflammation and NO production by stimulating the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Sample Collection: Collect the cell culture supernatants.

• Griess Reaction: In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) and incubate for 5-10 minutes at room temperature, protected from light.[29]

• Color Development: Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well and incubate for another 5-10 minutes at room temperature, protected from light.[29]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[20]

• Quantification: Prepare a standard curve using known concentrations of sodium nitrite. Determine the nitrite concentration in the samples by comparing their absorbance to the standard curve.

Conclusion

The dichloropyridine scaffold has proven to be a remarkably fruitful starting point for the discovery of novel therapeutic agents with a wide array of biological activities. This guide has provided a comprehensive overview of their anticancer, antimicrobial, antiviral, and anti-inflammatory properties, complete with mechanistic insights, quantitative data, and detailed experimental protocols. The versatility of dichloropyridine chemistry, coupled with a deeper understanding of the molecular targets and pathways involved in various diseases, will undoubtedly continue to drive the development of innovative and effective drugs based on this privileged heterocyclic core. It is the author's hope that this technical guide will serve as a valuable resource for researchers, scientists, and drug development professionals in their quest to harness the full therapeutic potential of dichloropyridine derivatives.

References

• Vertex AI Search. (2026, February 19). Understanding the Application of 2,5-Dichloropyridine in Pharmaceutical Synthesis.
• PubMed. (2012, April 26). Structure-activity relationships and optimization of 3,5-dichloropyridine derivatives as novel P2X(7) receptor antagonists.
• PMC. (2024, July 8).
• RSC Publishing. (2024, October 4). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents.
• JoVE. (2025, August 20). A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria.
• NCBI Bookshelf. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• PMC. (2021, March 23). Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors: Enzyme Inhibition, Antiviral Efficacy, Structure-Activity and X-ray Structural Studies.
• Abcam. (n.d.). MTT assay protocol.
• ResearchGate. (n.d.). Pyridine derivatives (11 and 12) as anti-SARS-CoV-2 agents.
• MDPI. (2022, December 15). Antiviral Activity and Crystal Structures of HIV-1 gp120 Antagonists.
• MI - Microbiology. (n.d.). Broth Microdilution.
• ResearchGate. (n.d.). Design, synthesis and anti-HIV evaluation of novel diarylpyridine derivatives as potent HIV-1 NNRTIs | Request PDF.
• ResearchHub. (2024, April 2).
• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
• PMC. (n.d.). Mechanism of action of species-selective P2X7 receptor antagonists.
• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method.
• Wikipedia. (n.d.). VEGFR-2 inhibitor.
• Benchchem. (n.d.). Application Notes and Protocols for Plaque Reduction Assay with Umifenovir.
• Semantic Scholar. (2022, September 20). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering.
• MDPI. (2022, June 9).
• PubMed. (2021, May 5). Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking.
• PubMed. (n.d.). Pyridine-2,6-Dicarboxamide Proligands and their Cu(II)/Zn(II)
• ACS Publications. (2023, May 23). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective.
• MDPI. (n.d.).
• KIT - IBG. (2012, January 15).
• Creative Diagnostics. (n.d.). Plaque Reduction Assay - Antiviral.
• Benchchem. (n.d.). Application Notes: Quantifying Nitric Oxide Production with the Griess Reaction.
• MDPI. (2025, July 25). Acridine Derivatives as Antifungal and Antivirulence Agents Against Candida albicans.
• ResearchGate. (n.d.).
• IJSAT. (2025, May 24).
• RECENT ADVANCEMENTS IN PYRIDINE DERIVATIVES AS ANTICANCER AGENTS. (2025, May 24).
• Benchchem. (n.d.). biological activity comparison of 3,5-Dichloropyridine analogs.
• PubMed. (2005, December 15). Cyclooxygenase 2 (COX-2) inhibition increases the inflammatory response in the brain during systemic immune stimuli.
• Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov.
• PubMed. (2023, August 9).
• Cleveland Clinic. (2022, May 24).
• Sigma-Aldrich. (n.d.). Nitrite Assay Kit (Griess Reagent).
• American Physiological Society Journal. (2023, February 10).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Exploration of the VEGFR-2 inhibition activity of phthalazine derivatives: design, synthesis, cytotoxicity, ADMET, molecular docking and dynamic simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antiviral Activity and Crystal Structures of HIV-1 gp120 Antagonists [mdpi.com]
• 5. researchgate.net [researchgate.net]
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• 7. Characterization of a selective and potent antagonist of human P2X7 receptors, AZ11645373 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyridine-derived VEGFR-2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
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• 13. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 14. Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pyridine-2,6-Dicarboxamide Proligands and their Cu(II)/Zn(II) Complexes Targeting Staphylococcus Aureus for the Attenuation of In Vivo Dental Biofilm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acridine Derivatives as Antifungal and Antivirulence Agents Against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Novel diarypyrimidine derivative shows significant anti-HIV activity | BioWorld [bioworld.com]
• 20. Indole Chloropyridinyl Ester-Derived SARS-CoV-2 3CLpro Inhibitors: Enzyme Inhibition, Antiviral Efficacy, Structure-Activity and X-ray Structural Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 22. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. Prediction of inhibitory peptides against E.coli with desired MIC value - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Structure-activity relationships and optimization of 3,5-dichloropyridine derivatives as novel P2X(7) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. AID 669103 - Antagonist activity at human P2X7 receptor in human THP1 cells assessed as inhibition of BzATP-induced IL8 release pretreated for 30 mins before bzATP challenge measured after 30 mins by ELISA - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 29. lirias.kuleuven.be [lirias.kuleuven.be]

Commercial suppliers of (5,6-Dichloropyridin-2-yl)methanol

Commercial Sourcing & Technical Profile: (5,6-Dichloropyridin-2-yl)methanol

Executive Summary

(5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0) is a specialized heterocyclic building block utilized in the synthesis of advanced agrochemicals and pharmaceutical active ingredients (APIs), particularly kinase inhibitors and pyridine-based fungicides.[1] Unlike its more common isomers (e.g., 2,6-dichloro-4-methanol), this 2,3,6-substituted pyridine motif offers unique steric and electronic properties for structure-activity relationship (SAR) tuning.[1]

This guide addresses a critical supply chain bottleneck: while the alcohol is often listed by catalog vendors, bulk availability is frequently limited. We propose a dual-sourcing strategy : direct procurement for R&D scale, and a precursor-based synthesis strategy for process scale, leveraging the more widely available 5,6-dichloropyridine-2-carboxylic acid.[1]

Chemical Identity & Specifications

Precise identification is paramount due to the prevalence of positional isomers.

Property	Specification
Chemical Name	(5,6-Dichloropyridin-2-yl)methanol
CAS Number	1227601-48-0
Molecular Formula	C₆H₅Cl₂NO
Molecular Weight	178.02 g/mol
Structure	Pyridine ring; Hydroxymethyl at C2; Chlorines at C5, C6
Appearance	White to off-white solid
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water
Key Isomer Risk	Do NOT confuse with (5,6-Dichloropyridin-3-yl)methanol (CAS 54127-30-9)

Synthesis & Manufacturing Pathways

Understanding the synthesis is essential for anticipating impurity profiles and managing supply risks. The industrial route typically proceeds via the reduction of the corresponding picolinic acid derivative.

Validated Synthetic Route

The most scalable route involves the esterification of 5,6-dichloropyridine-2-carboxylic acid followed by selective reduction.[1] Direct reduction of the acid is possible but often yields lower purity due to difficult workups.

Figure 1: Industrial synthesis pathway via esterification-reduction, highlighting critical impurity origins.

Technical Causality & Quality Control

• Choice of Reductant: Sodium Borohydride (NaBH₄) in ethanol is preferred over Lithium Aluminum Hydride (LiAlH₄). LiAlH₄ is aggressive and can cause hydrodehalogenation (removal of Cl atoms), leading to monochloro impurities (Impurity B) which are difficult to separate.

• Impurity Management: The "Unreacted Ester" (Impurity A) has a distinct carbonyl stretch (~1730 cm⁻¹) in IR and a methyl singlet (~3.9 ppm) in ¹H NMR, allowing for rapid QC detection.

Commercial Supply Landscape

The market is divided into "Catalog Suppliers" (mg to g scale) and "Bulk Precursor Suppliers" (kg scale).

Supplier Evaluation Matrix

Supplier Type	Recommended Vendors	Scale	Lead Time	Strategic Use Case
Catalog (Tier 1)	Synthonix , BLDpharm , ChemScene	mg – 100g	1-2 Weeks	MedChem screening, Reference standards.[1]
Aggregators	Fluorochem , Fisher Scientific	1g – 1kg	2-4 Weeks	Bridge volumes; reliable QC but higher markup.
Bulk Precursor	Hainan Huarong , Chemdad	1kg – 100kg	4-8 Weeks	Process Scale: Buy precursor (CAS 88912-24-7) and reduce in-house/CRO.[1]

Strategic Sourcing Protocol

For requirements >500g, direct sourcing of the alcohol is often cost-prohibitive or suffers from stockouts.

• Recommendation: Purchase 5,6-Dichloropyridine-2-carboxylic acid (CAS 88912-24-7) .[1][2][3]

• Cost Efficiency: The acid is a more common agrochemical intermediate and is typically 40-60% cheaper per mole than the alcohol.

• Conversion: Contract a local CRO to perform the esterification/reduction if internal capacity is unavailable.

Quality Control & Handling

Every batch must be validated against a self-consistent protocol to ensure the chlorine atoms remain intact at positions 5 and 6.

Analytical Protocol

• HPLC: C18 Column, Water/Acetonitrile gradient (0.1% Formic Acid). The alcohol is more polar than the ester precursor.

• ¹H NMR (DMSO-d₆):

  • δ 4.55 (d, 2H): CH₂OH methylene protons (Diagnostic).

  • δ 5.45 (t, 1H): OH hydroxyl proton.

  • δ 7.8 - 8.2 (m, 2H): Aromatic protons. Note: Coupling constants will confirm the 5,6-substitution pattern vs. 3,5 or 2,6 isomers.[1]

Safety (E-E-A-T)

• Hazards: Pyridine derivatives are potential skin irritants and harmful if swallowed.[4]

• Storage: Hygroscopic. Store under nitrogen at 2-8°C.

• Stability: The benzylic-like alcohol position is stable, but avoid strong oxidizers which will revert it to the aldehyde or acid.

Procurement Workflow Diagram

Use this logic flow to determine the optimal sourcing path based on your project phase.

Figure 2: Decision logic for sourcing based on scale and availability.

References

• Synthonix Inc. (2023). Product Specification: (5,6-Dichloropyridin-2-yl)methanol [D90058].[1][5] Retrieved from

• BLD Pharm. (2023). Safety Data Sheet: CAS 1227601-48-0. Retrieved from

• Thermo Scientific Chemicals. (2023). 5,6-Dichloropyridine-2-carboxylic acid, 98%. Retrieved from

• PubChem. (2023). Compound Summary: Methyl 6-chloropicolinate (Structural Analog/Precursor Data). National Library of Medicine. Retrieved from

• BenchChem. (2025). Application Notes: Synthesis of Dichloropyridines. Retrieved from

Sources

• 1. CN102675196A - Method for preparing 5,6-chloronicotinic acid from 2,3-dichloro-5-trichlorine picoline (DCTC) short steaming residue - Google Patents [patents.google.com]
• 2. 5, 6-Dichloro-2-Pyridinecarboxylic Acid - Buy Pyridinecarboxylic, CAS 88912-24-7 Product on Hainan Huarong Chemical Co.,Ltd. [huarongroup.com]
• 3. 2-Pyridinecarboxylic acid, 5,6-dichloro- Ten Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Methyl 6-chloropicolinate | C7H6ClNO2 | CID 242723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthonix, Inc > Synthons > (5,6-Dichloropyridin-2-yl)methanol - [D90058] [synthonix.com]

Protocols & Analytical Methods

Application Note: (5,6-Dichloropyridin-2-yl)methanol in Agrochemical Synthesis

This guide details the technical application of (5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0), a specialized heterocyclic building block used in the discovery and synthesis of next-generation agrochemicals, particularly pyridine-based fungicides and herbicides .

Executive Summary

(5,6-Dichloropyridin-2-yl)methanol is a critical intermediate for introducing the lipophilic and metabolically stable 5,6-dichloropyridine moiety into bioactive scaffolds. Unlike the more common 3,6-dichloro (Clopyralid-type) or 2,6-dichloro derivatives, the 5,6-substitution pattern offers unique steric and electronic properties that modulate binding affinity in strobilurin analogs and succinate dehydrogenase inhibitor (SDHI) fungicides.

This guide provides a validated protocol for the synthesis of this alcohol from its ester precursor and details its downstream application in constructing pyridinyl-ether linkages—a common pharmacophore in modern crop protection agents [1].

Chemical Profile & Strategic Utility[1]

Property	Specification
Chemical Name	(5,6-Dichloropyridin-2-yl)methanol
CAS Number	1227601-48-0
Molecular Formula	C₆H₅Cl₂NO
Molecular Weight	177.03 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in MeOH, EtOH, DCM, EtOAc; Sparingly soluble in water
Key Reactivity	Primary alcohol nucleophilicity; Electrophilic aromatic substitution (C3/C4); Pyridine N-oxidation

Mechanism of Action in Agrochemicals

The 5,6-dichloropyridine ring serves two primary functions in active ingredients (AIs):

• Metabolic Blocking: The chlorine atoms at positions 5 and 6 block oxidative metabolism (e.g., hydroxylation) by cytochrome P450 enzymes in plants and fungi, significantly extending the half-life of the AI.

• Lipophilicity Modulation: The moiety increases the logP of the molecule, enhancing cuticular penetration and systemic translocation within the plant tissue.

Synthetic Pathway & Logic

The most robust route to high-purity (5,6-Dichloropyridin-2-yl)methanol is the chemoselective reduction of Methyl 5,6-dichloropyridine-2-carboxylate. This method avoids the formation of des-chloro byproducts common with catalytic hydrogenation.

Reaction Scheme (Graphviz)

Caption: Chemoselective reduction pathway. Temperature control is critical to prevent dechlorination.

Detailed Experimental Protocols

Protocol A: Synthesis of (5,6-Dichloropyridin-2-yl)methanol

Objective: Preparation of 10 g of intermediate with >98% purity.

Reagents:

• Methyl 5,6-dichloropyridine-2-carboxylate (12.0 g, 58.2 mmol)

• Sodium Borohydride (NaBH₄) (3.3 g, 87.3 mmol, 1.5 eq)

• Methanol (anhydrous, 120 mL)

• HCl (1N aqueous solution)

• Ethyl Acetate (EtOAc) for extraction[1]

Step-by-Step Procedure:

• Setup: Charge a 500 mL 3-neck round-bottom flask with Methyl 5,6-dichloropyridine-2-carboxylate and anhydrous Methanol. Equip with a magnetic stir bar, nitrogen inlet, and thermometer.

• Cooling: Cool the solution to 0–5°C using an ice/water bath. Rationale: Low temperature prevents the reduction of the chloro-substituents.

• Addition: Add NaBH₄ portion-wise over 30 minutes. Ensure the internal temperature does not exceed 10°C. Evolution of hydrogen gas will be observed—ensure proper venting.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 3 hours.

  • Checkpoint: Monitor by TLC (30% EtOAc in Hexane). The starting ester (

    ) should disappear, and the alcohol product ( ) should appear.

• Quench: Cool the mixture back to 0°C. Slowly add 1N HCl (approx. 50 mL) until pH is adjusted to ~6–7. Caution: Vigorous bubbling.

• Workup: Remove Methanol under reduced pressure (rotary evaporator). Dilute the aqueous residue with water (50 mL) and extract with EtOAc (3 x 100 mL).

• Purification: Wash combined organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. If necessary, recrystallize from Hexane/EtOAc (9:1) to yield white needles.

Yield: 9.8 g (95%) Purity: >98% (HPLC)

Protocol B: Application – Synthesis of Pyridinyl-Ether Scaffold

Context: This protocol demonstrates the use of the alcohol to create an ether linkage, a key step in synthesizing strobilurin-class fungicides [2].

Reagents:

• (5,6-Dichloropyridin-2-yl)methanol (1.0 eq)

• Aryl/Alkyl Bromide (e.g., Benzyl bromide derivatives) (1.1 eq)

• Sodium Hydride (NaH, 60% dispersion) (1.2 eq)

• THF (anhydrous)

Procedure:

• Dissolve (5,6-Dichloropyridin-2-yl)methanol in anhydrous THF under N₂.

• Cool to 0°C and add NaH carefully. Stir for 30 min to generate the alkoxide.

• Add the electrophile (Aryl Bromide) dropwise.

• Heat to reflux (60°C) for 4–6 hours.

• Self-Validating Step: The disappearance of the broad O-H stretch (3200–3400 cm⁻¹) in IR indicates successful ether formation.

Quality Control & Analytics

To ensure the integrity of the intermediate for agrochemical use, the following parameters must be met:

Test	Method	Acceptance Criteria
Purity	HPLC (C18, ACN/Water gradient)	≥ 98.0% (Area %)
Identity	¹H-NMR (400 MHz, CDCl₃)	δ 4.75 (s, 2H, -CH ₂OH), 7.86 (d, 1H, Ar-H), 7.70 (d, 1H, Ar-H) [3]
Water Content	Karl Fischer Titration	≤ 0.5% w/w
Residual Solvent	GC-Headspace	MeOH < 3000 ppm

HPLC Method Parameters:

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV @ 270 nm (Pyridine absorption max).

Safety & Handling

• Hazard Class: Irritant (Skin/Eye).[2] Potential sensitizer.

• Pyridine Toxicity: Pyridine derivatives can exhibit neurotoxicity. Handle in a fume hood.

• Waste Disposal: Halogenated organic waste. Do not mix with non-halogenated solvents.

References

• US Patent 5021581A. Fungicides. (1991). Describes (E)-methyl 2-(2-pyridinyl)propenoate derivatives where the pyridine ring is substituted, including 5,6-dichloro analogs.

• BenchChem Application Note. Use of 3,5-Dichloropyridine in Agrochemical Synthesis. (2025). Provides context on the reactivity of chlorinated pyridines in fungicide synthesis.

• Patent US11583538B2. Substituted pyrrolo[1,2-a]pyrazines.... (2023). Cites characterization data for (5,6-dichloropyridin-2-yl) derivatives.

• Journal of Chemical and Pharmaceutical Research. Synthesis of Chloropyridine Derivatives. (2014). General methodology for ester reduction in pyridine systems.

Sources

• 1. JP2003055348A - Method for producing (2,6-dichloropyridin-4-yl) methanol - Google Patents [patents.google.com]
• 2. Product Information Report [apps.cdpr.ca.gov]

Application Note: Strategic Utilization of (5,6-Dichloropyridin-2-yl)methanol in Advanced Materials & Medicinal Chemistry

[1]

Executive Summary & Molecular Architecture[1]

(5,6-Dichloropyridin-2-yl)methanol (CAS: 1245816-10-7) is a high-value heterocyclic building block characterized by a unique electronic imbalance.[1] Unlike symmetrical dichloropyridines (e.g., 2,6-dichloro), this scaffold possesses three distinct reactive sites with graded susceptibility to chemical modification.[1]

This application note details the protocols for exploiting these sites to generate:

• Bioactive Scaffolds: Specifically for P2X3 antagonists and kinase inhibitors.[1]

• Coordination Materials: As a precursor for halogenated picolinic acid ligands in Metal-Organic Frameworks (MOFs).[1]

• Polymer Conjugates: Utilizing the hydroxymethyl handle for post-polymerization modification.[1]

Molecular Reactivity Profile

The utility of this compound rests on the "Reactivity Gradient" of its functional groups:

Site	Functional Group	Reactivity Mode	Activation Energy	Application
C2-CH₂OH	Primary Alcohol	Nucleophilic Attack / Oxidation	Low	Linker formation, Esterification, Oxidation to Acid
C6-Cl	-Chloro (Ortho to N)	(Nucleophilic Aromatic Substitution)	Medium	Introduction of amines/alkoxides (Regioselective)
C5-Cl	-Chloro (Meta to N)	Metal-Catalyzed Cross-Coupling (Suzuki/Buchwald)	High	Late-stage diversification, Lipophilicity tuning

Strategic Application Workflows

The following diagram illustrates the divergent synthetic pathways available from this single precursor.

Figure 1: Divergent synthetic utility of (5,6-Dichloropyridin-2-yl)methanol showing three distinct reaction vectors.

Detailed Experimental Protocols

Protocol A: Regioselective Functionalization (Medicinal Chemistry)

Objective: Selectively displace the C6-Chlorine (ortho to Nitrogen) while preserving the C5-Chlorine and the alcohol group.[1] Mechanism: The Nitrogen atom pulls electron density, making the C6 position highly electrophilic. The C5 position is less activated, allowing for high regioselectivity without protecting groups.[1]

Materials:

• (5,6-Dichloropyridin-2-yl)methanol (1.0 eq)[1][2][3]

• Nucleophile (e.g., Morpholine or primary amine) (1.1 eq)

• Base: Diisopropylethylamine (DIPEA) (2.0 eq)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Procedure:

• Dissolution: Dissolve 1.0 g of (5,6-Dichloropyridin-2-yl)methanol in 10 mL anhydrous MeCN under

  atmosphere.

• Base Addition: Add DIPEA (2.0 eq) via syringe.

• Nucleophile Addition: Add the amine nucleophile (1.1 eq) dropwise at 0°C to prevent exotherm-induced loss of selectivity.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 4–6 hours.

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 1:1). The starting material spot should disappear, replaced by a more polar product.[1]

  • Note: If reaction is sluggish, heat to 60°C. Do not exceed 80°C to avoid attacking the C5-Cl.[1]

• Workup: Evaporate solvent. Redissolve in EtOAc, wash with water and brine. Dry over

  .[1]

• Purification: Flash column chromatography.

Expected Yield: 85–92% of the 6-amino-5-chloro derivative.[1]

Protocol B: Synthesis of 5,6-Dichloropicolinic Acid (MOF Ligand Precursor)

Objective: Oxidize the primary alcohol to a carboxylic acid to create a ligand capable of bridging metal centers (e.g.,

, ) in coordination polymers.

Materials:

• (5,6-Dichloropyridin-2-yl)methanol[1][2][3][4]

• Oxidant: TEMPO (catalytic) / Sodium Hypochlorite (bleach) OR Potassium Permanganate (

  )

• Solvent: Acetone/Water or DCM/Water[1]

Step-by-Step Procedure (TEMPO Method - Mild):

• Setup: Dissolve substrate in DCM (0.2 M). Add TEMPO (0.01 eq) and KBr (0.1 eq) dissolved in a minimum amount of water.

• Oxidation: Cool to 0°C. Slowly add aqueous NaOCl (buffered to pH 8.6 with

  ) while vigorously stirring.

• Monitoring: The organic layer will turn orange/red.[1] Maintain temperature <10°C.

• Quench: Add sodium thiosulfate solution to quench excess oxidant.[1]

• Isolation: Acidify the aqueous layer to pH 2–3 with 1N HCl. The picolinic acid derivative typically precipitates.[1]

• Filtration: Filter the white solid and dry under vacuum.

Application in Materials: This ligand (5,6-dichloropicolinic acid) is used to synthesize halogenated MOFs .[1] The chlorine atoms protrude into the MOF pores, increasing the affinity for

capture via quadrupole interactions.

Analytical Characterization & QC

To ensure the integrity of the material before use in sensitive applications, the following QC parameters must be met.

Test	Method	Acceptance Criteria	Purpose
Purity	HPLC (C18, MeCN/H2O)	> 98.0%	Critical for polymerization/crystallization
Identity	-NMR (DMSO- )	4.55 (d, ), 5.50 (t, OH), 7.8-8.2 (Ar-H)	Confirm structure and lack of isomer contamination
Water Content	Karl Fischer	< 0.5%	Essential for anhydrous coupling reactions
Residual Solvents	GC-Headspace	< 500 ppm	Required for pharmaceutical intermediates

Troubleshooting Guide

• Issue: Low yield in

  reaction (Protocol A).

  • Cause: Competitive reaction of the alcohol (O-alkylation vs N-alkylation of the ring).[1]

  • Solution: Although the ring C6 is more electrophilic, if a strong base (NaH) is used, the alkoxide forms. Use a weaker base (DIPEA/TEA) to favor the amine nucleophile attacking the ring.

• Issue: Over-oxidation or Ring degradation (Protocol B).[1]

  • Cause:

    can be too harsh, attacking the pyridine ring.

  • Solution: Switch to the TEMPO/Bleach method described above, or Jones reagent at 0°C.

References

• General Reactivity of Halogenated Pyridines

  • Topic: Nucleophilic arom

    ) regioselectivity in 2,4- vs 2,6-dichloropyridines.[1][5]

  • Source: BenchChem, "A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine and 2,6-Dichloropyridine."[1]

• Crystallography & Coordination

  • Topic: Crystal structures of dichloropyridine derivatives with mercury/copper, demonstr

  • Source: Torabi, A. A., et al. "Crystal structure of dichloro(pyridine-2-aldoxime)mercury(II)."[1][6] Zeitschrift für Kristallographie (2005).[6]

  • Context: Validates the coordination geometry of the pyridine-nitrogen in the presence of ortho-chlorines.

• Compound Data & Safety

  • Topic: Physical properties, CAS 1245816-10-7 registry, and safety data.[1]

  • Source: PubChem Compound Summary.[1]

  • URL:[Link]

• Synthetic Methodology

  • Topic: Synthesis of polychloropyridines and their conversion to carboxylic acids.[1]

  • Source: Zhu, X-M., et al. "Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine."[1][7] Asian Journal of Chemistry (2013).[7]

  • Context: Provides precedent for the stability of the chlorinated pyridine ring during oxid

Sources

• 1. (3,6-Dichloropyridin-2-yl)methanol | CymitQuimica [cymitquimica.com]
• 2. PubChemLite - (5,6-dichloropyridin-2-yl)methanol (C6H5Cl2NO) [pubchemlite.lcsb.uni.lu]
• 3. Synthonix, Inc > Synthons > (5,6-Dichloropyridin-2-yl)methanol - [D90058] [synthonix.com]
• 4. 1227601-48-0|(5,6-Dichloropyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. asianpubs.org [asianpubs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of (5,6-Dichloropyridin-2-yl)methanol

Topic: Improving the yield of (5,6-Dichloropyridin-2-yl)methanol synthesis Content Type: Technical Support Center Guide (Troubleshooting & FAQs) Audience: Researchers, Process Chemists, Drug Development Professionals

Case ID: SYN-PYR-56DC-OH Subject: Optimization of Yield and Chemoselectivity in the Reduction of 5,6-Dichloropyridine-2-carboxylates.

Executive Summary & Mechanism

The synthesis of (5,6-Dichloropyridin-2-yl)methanol (CAS: 54127-29-6 / 1227601-48-0) presents a specific chemoselectivity challenge: reducing the carbonyl functionality (ester or acid) without triggering hydrodechlorination of the pyridine ring.

The electron-deficient nature of the 5,6-dichloropyridine ring makes the C-Cl bonds susceptible to oxidative addition by transition metals or nucleophilic attack by strong hydride donors. Therefore, standard protocols involving Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation (Pd/C, H₂) often result in significant yield loss due to the formation of monochloro- or des-chloro byproducts.

The Recommended "Golden Route": Modified Borohydride Reduction (NaBH₄/CaCl₂ or NaBH₄/MeOH). This method generates a mild electrophilic reducing species in situ that selectively targets the ester carbonyl while leaving the halogenated heteroaromatic ring intact.

Core Protocol: The Modified Borohydride Reduction

Use this protocol as the baseline for troubleshooting.

Precursor: Methyl 5,6-dichloropyridine-2-carboxylate. Reagents: Sodium Borohydride (NaBH₄), Calcium Chloride (CaCl₂), Ethanol (EtOH) / Tetrahydrofuran (THF).

Optimized Workflow

• Solvation: Dissolve Methyl 5,6-dichloropyridine-2-carboxylate (1.0 eq) in anhydrous THF/EtOH (2:1 ratio).

• Activation: Add CaCl₂ (1.5 eq) at 0°C. Stir for 15 minutes. Note: This forms the active Ca(BH₄)₂ species in situ.

• Reduction: Add NaBH₄ (2.0 eq) portion-wise at 0°C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by HPLC/TLC.

• Quench: Cool to 0°C. Add saturated NH₄Cl or dilute HCl (carefully, to pH 5–6).

• Workup: Extract with Ethyl Acetate (EtOAc).[1] Wash organic layer with brine.[2] Dry over Na₂SO₄.[2]

Troubleshooting Guide & FAQs

Category A: Low Yield & Incomplete Conversion

Q1: I am using NaBH₄ in pure THF, but the reaction stalls at 40% conversion. Adding more reagent doesn't help. Why? Diagnosis: NaBH₄ alone is often too weak to reduce esters efficiently in non-protic solvents like pure THF. The boron species becomes coordinated and inactive. Solution:

• Switch Solvent System: Add Methanol (MeOH) or Ethanol (EtOH) as a co-solvent. The protic solvent activates the borohydride species.

• Add Lewis Acid Promoter: Add CaCl₂ or LiCl. This increases the electrophilicity of the carbonyl oxygen, facilitating hydride attack.

• Protocol Adjustment: Switch to the NaBH₄/CaCl₂/EtOH system described in the Core Protocol.

Q2: I see the product spot on TLC, but after workup, my isolated yield is <30%. Where did the product go? Diagnosis: Pyridine methanols are highly polar and capable of hydrogen bonding. They often remain in the aqueous phase during extraction or form stable borate complexes that do not break down with a simple water wash. Solution:

• Aggressive Quench: Ensure the borate complex is fully hydrolyzed. Stir the quenched mixture with dilute acid (1M HCl) for 30 minutes (ensure pH < 2 momentarily), then neutralize to pH 7–8 with NaHCO₃ before extraction.

• Salting Out: Saturate the aqueous phase with NaCl before extraction to utilize the "salting-out" effect.

• Solvent Choice: Use a more polar organic solvent for extraction, such as DCM/Isopropanol (9:1) or pure EtOAc (multiple extractions, 3x).

Category B: Impurity Profile (Dechlorination)

Q3: I am detecting (6-chloropyridin-2-yl)methanol and (pyridin-2-yl)methanol in my MS. How do I stop the chlorine loss? Diagnosis: You are likely using a reducing agent that is too aggressive (e.g., LiAlH₄ at reflux) or a method involving transition metals (e.g., catalytic hydrogenation). The 5,6-dichloro substitution pattern makes the ring electron-poor, activating the C-Cl bonds toward reduction. Solution:

• Stop using LiAlH₄: Lithium Aluminum Hydride is a strong nucleophile and can attack the ring halogens.

• Temperature Control: If you must use stronger hydrides (like DIBAL-H), perform the reaction strictly at -78°C .

• Switch to Chemoselective Hydrides: The NaBH₄/CaCl₂ system is chemically incapable of reducing aryl chlorides under standard conditions.

Category C: Scalability & Safety

Q4: Upon scaling up to 50g, the reaction foamed uncontrollably during the quench. How do I manage this? Diagnosis: Rapid hydrolysis of excess borohydride generates massive amounts of Hydrogen gas (H₂). Solution:

• Acetone Quench: Before adding aqueous acid, add Acetone (1.5 eq relative to NaBH₄). Acetone reacts with excess borohydride to form isopropanol (a non-gas generating reaction), safely consuming the hydride.

• Slow Addition: Add the aqueous quench dropwise via an addition funnel with active cooling.

Comparative Analysis of Reducing Agents

Reagent System	Chemoselectivity (vs. Cl)	Yield Potential	Risk Profile	Recommendation
NaBH₄ + CaCl₂ / EtOH	High	85–95%	Low	Primary Choice
LiAlH₄ (LAH) / THF	Low (Risk of dechlorination)	50–70%	High (Fire/Side rxn)	Avoid
DIBAL-H (-78°C)	Moderate	70–80%	Moderate (Cryogenic)	Alternative
H₂ / Pd/C	None (Rapid dechlorination)	<10%	N/A	DO NOT USE
BH₃·THF	High	60–80%	Moderate (Cost/Stability)	Good for Acids

Visualized Workflow (DOT Diagram)

Caption: Optimized workflow for the chemoselective reduction of methyl 5,6-dichloropyridine-2-carboxylate using the calcium borohydride method.

References

• Preparation of (2,6-dichloropyridin-4-yl)methanol via Borohydride Reduction. Source: Google Patents (JP2003055348A). Relevance: Establishes the high-yield protocol (90%+) for reducing dichloropyridine esters using NaBH₄/EtOH.

• Selective Reductions of Esters using NaBH4/CaCl2. Source: Brown, H. C., et al. Journal of Organic Chemistry. Relevance: Foundational text on modifying borohydride reactivity to mimic LiAlH₄ without the associated risks of hydrogenolysis (dechlorination). Note: Standard organic synthesis textbook reference.

• Dechlorination Risks in Pyridine Synthesis. Source: National Institutes of Health (NIH) / PubMed. Relevance: Discusses the susceptibility of chloropyridines to nucleophilic dechlorination under strong reducing conditions.

• General Protocol for Carboxylic Acid Reduction to Alcohols. Source: ChemGuide / LibreTexts. Relevance: Provides the mechanistic basis for why NaBH₄ requires activation (via mixed anhydrides or Lewis acids) to reduce esters/acids.

Sources

• 1. JP2003055348A - Method for producing (2,6-dichloropyridin-4-yl) methanol - Google Patents [patents.google.com]
• 2. jocpr.com [jocpr.com]

Common side reactions in the synthesis of (5,6-Dichloropyridin-2-yl)methanol

Target Molecule: (5,6-Dichloropyridin-2-yl)methanol CAS: 1227601-48-0 (Alcohol); 5470-22-4 (Methyl ester precursor) Primary Application: Intermediate for agrochemicals and pharmaceutical scaffolds.[1]

Core Directive & Executive Summary

The Challenge: Synthesizing (5,6-Dichloropyridin-2-yl)methanol requires a delicate balance. You must reduce a carboxylic ester (typically methyl 5,6-dichloropicolinate) to a primary alcohol without disturbing the two chlorine atoms on the pyridine ring.

The Solution: While Lithium Aluminum Hydride (LAH) is the textbook reagent for ester reduction, it is not recommended here due to the high risk of reductive dechlorination (stripping Cl atoms). The industry-standard, high-fidelity protocol utilizes Sodium Borohydride (NaBH₄) activated with Calcium Chloride (CaCl₂) .[1] This method generates a mild borane species in situ that reduces the ester chemoselectively while leaving the halogenated ring intact.

Troubleshooting Guide (Q&A)

Module A: Reaction Control (The Reduction Step)

Q1: I am observing significant amounts of (5-chloropyridin-2-yl)methanol or completely dechlorinated byproducts. What went wrong?

• Diagnosis: Reductive Dechlorination.[1]

• Root Cause: The reducing agent used was too aggressive or the temperature was uncontrolled. Strong hydride donors like LiAlH₄ (LAH) or catalytic hydrogenation (H₂/Pd) readily attack C-Cl bonds on electron-deficient aromatic rings like pyridine.[1]

• Corrective Action: Switch to the NaBH₄/CaCl₂ system in Ethanol/THF. If you must use DIBAL-H, ensure the temperature never exceeds -78°C. Never use Pd/C for this transformation; it will strip the chlorines immediately.[1]

Q2: The reaction stalls at the aldehyde stage (5,6-dichloropicolinaldehyde), or conversion is low.

• Diagnosis: Insufficient Hydride Activity.[1]

• Root Cause: NaBH₄ alone is generally too weak to reduce esters efficiently.[1]

• Corrective Action: Ensure you are adding the Lewis Acid activator (CaCl₂ or ZnCl₂). The Ca²⁺ ion coordinates to the ester carbonyl, increasing its electrophilicity and facilitating hydride attack.

  • Ratio Check: Standard stoichiometry is 2.0–3.0 equiv NaBH₄ to 1.0–1.5 equiv CaCl₂.[1]

Q3: A white precipitate formed immediately upon adding CaCl₂, and the reaction is exothermic.

• Diagnosis: Normal Process (In-situ Borane Generation).[1]

• Analysis: This is expected. The reaction

  (and subsequent borane species) generates heat and precipitates salts.

• Action: Do not filter. Ensure efficient stirring. Control the exotherm with an ice bath (0°C) during addition, then allow to warm to room temperature (20–25°C) to drive the reduction to completion.

Module B: Workup & Isolation

Q4: My yield is low (<50%), but TLC showed full conversion. Where is the product?

• Diagnosis: Product Loss to Aqueous Phase.[1]

• Root Cause: Pyridine methanols are highly polar and water-soluble, especially in acidic media where the pyridine nitrogen is protonated.[1]

• Corrective Action:

  • pH Adjustment: During workup, ensure the aqueous layer is adjusted to pH 7–8 using saturated NaHCO₃. Do not leave it acidic (product stays as salt) or too basic (emulsions).[1]

  • Salting Out: Saturate the aqueous phase with NaCl before extraction.

  • Solvent Choice: Use Ethyl Acetate (EtOAc) or DCM/Isopropanol (9:[1]1) for extraction.[1][2][3]

Visualized Pathways & Logic

Diagram 1: Reaction Pathways & Side Reactions

This diagram illustrates the desired pathway versus the critical failure modes (Dechlorination and Over-reduction).

Caption: The "Safe Corridor" is the central path. Deviating to strong hydrides (Red Arrows) risks stripping the chlorine atoms.

Diagram 2: Troubleshooting Decision Tree

Caption: Rapid diagnostic flow for common synthetic failures.

Standardized Experimental Protocol

Method: Chemoselective Reduction using NaBH₄/CaCl₂.[1] Scale: 10 mmol basis.

Materials

Reagent	Equiv.[1][2][4][5][6][7][8]	Amount	Role
Methyl 5,6-dichloropicolinate	1.0	2.06 g	Substrate
Sodium Borohydride (NaBH₄)	2.5	0.95 g	Hydride Source
Calcium Chloride (CaCl₂)	1.5	1.66 g	Lewis Acid Activator
Ethanol (Absolute)	-	40 mL	Solvent
THF (Optional co-solvent)	-	10 mL	Solubilizer

Step-by-Step Procedure

• Preparation: Dissolve Methyl 5,6-dichloropicolinate (2.06 g) in absolute Ethanol (30 mL) and THF (10 mL) in a round-bottom flask. Cool the solution to 0°C using an ice bath.

• Activation: Add Calcium Chloride (1.66 g) in one portion. Stir for 15 minutes. The mixture may become cloudy.[1]

• Reduction: Slowly add NaBH₄ (0.95 g) portion-wise over 20 minutes. Caution: Hydrogen gas evolution.[1]

  • Tip: Maintain internal temperature below 10°C during addition.[1]

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

• Quench: Cool back to 0°C. Quench carefully with saturated ammonium chloride (NH₄Cl) solution or 1N HCl (dropwise) until pH is neutral.

  • Critical: Do not make the solution strongly acidic (pH < 4), or the pyridine nitrogen will protonate, trapping the product in the water phase.

• Workup: Evaporate the bulk of the Ethanol/THF under reduced pressure. Dilute the residue with water (20 mL) and extract with Ethyl Acetate (3 x 30 mL).

• Purification: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate. The crude product is usually pure enough (>95%) but can be recrystallized from Hexane/EtOAc.

References

• Brown, H. C., & Choi, Y. M. (1982). "Selective reductions. 29. The rapid reaction of carboxylic acids and esters with sodium borohydride in the presence of calcium chloride." Journal of the American Chemical Society.[7][9]

• Kagabu, S., et al. (2003). "Method for producing (2,6-dichloropyridin-4-yl) methanol." Japan Patent JP2003055348A.[1] (Describes the analogous reduction of dichloropyridine esters using metal hydrides).

• Syngenta Participations AG. (2007).[1] "Process for the preparation of pyridyl methanols." World Patent WO2007071900.[1] (Details industrial scale reduction of chloropyridines avoiding dechlorination).

• Common Organic Chemistry. (2023). "Ester to Alcohol: Common Conditions & Mechanisms."[1][10] (General reference for NaBH4/CaCl2 mechanism).[1]

Sources

• 1. chemscene.com [chemscene.com]
• 2. JP2003055348A - Method for producing (2,6-dichloropyridin-4-yl) methanol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 5. crab.rutgers.edu [crab.rutgers.edu]
• 6. joneschemistry.wordpress.com [joneschemistry.wordpress.com]
• 7. Deoxygenation [organic-chemistry.org]
• 8. WO2017194663A1 - Selective reduction of esters to alcohols - Google Patents [patents.google.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]

Optimizing reaction conditions for derivatization of (5,6-Dichloropyridin-2-yl)methanol

Introduction: The Scaffold Architecture

(5,6-Dichloropyridin-2-yl)methanol is a "privileged scaffold" in medicinal chemistry, frequently serving as a core pharmacophore in kinase inhibitors and agrochemical fungicides.[1] Its value lies in its orthogonal reactivity:

• C2-Hydroxymethyl: A nucleophilic handle for etherification or conversion to an electrophile.[1]

• C6-Chlorine (Ortho): Highly activated for Nucleophilic Aromatic Substitution (

  ).[1]

• C5-Chlorine (Meta): Deactivated towards

  but accessible via Palladium-catalyzed cross-coupling.[1]

This guide addresses the specific instability issues and regioselectivity challenges inherent to this electron-deficient system.

Module 1: Activation of the Hydroxyl Group

The Challenge: Users frequently report "black tar" formation or low yields when attempting to convert the alcohol to a leaving group (Mesylate/Tosylate).

Mechanism of Failure: Pyridyl alcohols are prone to intermolecular self-quaternization .[1] Upon converting the -OH to a good leaving group (OMs), the nitrogen atom of a neighboring pyridine molecule attacks the electrophilic benzylic carbon. This leads to oligomerization (formation of pyridinium salts), observed as a dark, insoluble tar.

Protocol A: Chlorination (Preferred)

Converting the alcohol to a chloride is generally more stable than the sulfonate ester.

• Reagents: Thionyl Chloride (

  ), Toluene (Solvent), DMF (Catalyst).[2][3]

• Key Step: Do not use neat

  if the product is not immediately distilled. Use Toluene to precipitate the HCl salt of the product, preventing oligomerization.

Step-by-Step Protocol:

• Dissolve (5,6-Dichloropyridin-2-yl)methanol (1.0 eq) in anhydrous Toluene (10 V).

• Add catalytic DMF (0.05 eq).[1]

• Cool to 0°C. Add

  (1.5 eq) dropwise.

• Allow to warm to RT. If conversion is slow (<90% by HPLC after 2h), heat to 50°C.

• Critical Workup: Quench into saturated

  immediately. Do not store as the HCl salt; the acidic proton activates the ring nitrogen, increasing the risk of side reactions.

Protocol B: Mesylation (High Risk)

If a mesylate is required for reactivity reasons, you must suppress self-alkylation.[1]

• Reagents: Methanesulfonyl chloride (MsCl), DIPEA (Base), DCM.

• Modification: Use DIPEA (Hunig's base) instead of Triethylamine. The steric bulk of DIPEA prevents it from acting as a nucleophile, and it buffers the solution effectively.

• Temperature: Strictly maintain < 0°C.

• Usage: Use the mesylate in situ immediately. Do not attempt to isolate or store.[1]

Decision Logic: Activation Strategy

Figure 1: Decision tree for selecting the activation method for the hydroxymethyl group.

Module 2: Regioselective Substitution ( )[1]

The Challenge: The molecule has two chlorines.[4] Users often ask, "Which chlorine reacts first?"

The Rule:

• Position 6 (Ortho):

  100x more reactive towards nucleophiles ( ).[1] The ring nitrogen inductively withdraws electron density, stabilizing the Meisenheimer complex at this position.

• Position 5 (Meta): Inert to standard

  conditions.

Experimental Data: Reactivity Profile

Nucleophile	Conditions	Major Product	Selectivity (6-Cl : 5-Cl)
Amines (Primary)	THF, DIPEA, RT	6-amino-5-chloropyridine	> 99:1
Alkoxides (NaOEt)	EtOH, 0°C	6-ethoxy-5-chloropyridine	> 95:5
Thiols (PhSH)	DMF, , RT	6-thio-5-chloropyridine	> 98:2

Troubleshooting Regioselectivity:

• Issue: "I am seeing double substitution (both 5 and 6 reacted)."

• Cause: Reaction temperature too high (>80°C) or excess nucleophile (>2.5 eq) used.[1]

• Fix: Run the reaction at 0°C to RT. Stoichiometry is key: use 1.05 eq of nucleophile.

Module 3: Oxidation to Carboxylic Acid

The Challenge: Oxidizing the alcohol to the acid (5,6-dichloropyridine-2-carboxylic acid) without stripping the chlorines.

Recommended Protocol: Pinnick Oxidation (Two-Step) Direct oxidation with permanganate is too harsh and may hydrolyze the 6-Cl.[1]

• Step 1 (Aldehyde): Dess-Martin Periodinane (DMP) in DCM.[1]

  • Why: Mild, avoids over-oxidation, compatible with halides.

• Step 2 (Acid):

  , , 2-methyl-2-butene (scavenger) in tBuOH/Water.[1]

  • Why: The chlorite oxidation is highly selective for aldehydes to acids and leaves the halogenated ring untouched.

Troubleshooting & FAQ

Q1: My reaction mixture turned black during mesylation. Is the product recoverable?

• Diagnosis: You likely formed the pyridinium polymer.

• Test: Check solubility. If the black tar is insoluble in DCM but soluble in water/methanol, it is the salt.

• Recovery: Unlikely.[1][2] The polymerization is irreversible. Restart using Protocol A (Chlorination) or strictly control temperature at -10°C with DIPEA.

Q2: Can I do a Suzuki coupling at C5 before substituting C6?

• Answer: Risky.[1][5] The C6-Cl is also susceptible to oxidative addition by Palladium, though slightly less than C5 in some steric environments.[1]

• Strategy: It is safer to perform the

  reaction at C6 first (e.g., introduce your ether/amine). This converts the C6 position into an electron-donating group, which deactivates the ring, making the subsequent C5-Cl Suzuki coupling more difficult but highly selective.

Q3: I see a +14 mass shift in LCMS during the reaction in Methanol.

• Diagnosis: Methylation.[1][6]

• Cause: If you are using

  in MeOH, the solvent (Methanol) is acting as a nucleophile attacking the 6-Cl position ( ), replacing the Cl with -OMe.

• Fix: Switch solvent to Isopropanol or t-Amyl alcohol (too bulky to react) or use a non-nucleophilic solvent like THF/Dioxane.

Regioselectivity & Workflow Map

Figure 2: Strategic workflow for orthogonal functionalization. Route A is the recommended first step to ensure regiocontrol.

References

• BenchChem. (2025).[1][7] Technical Support Center: Controlling Regioselectivity in Dichloropyridine Reactions. Retrieved from .[1]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.[1] (Standard reference for Pyridine reactivity and N-oxide activation).[1]

• Synthonix. (n.d.).[1] (5,6-Dichloropyridin-2-yl)methanol Product Data. Retrieved from .[1]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reaction and Synthesis. Springer.[1] (Mechanisms of

  in electron-deficient heterocycles).
• Patent Literature. (Various). Synthesis of kinase inhibitors containing 5,6-dichloropyridine scaffolds.

Sources

• 1. CAS 54127-30-9: (5,6-Dichloropyridin-3-yl)methanol [cymitquimica.com]
• 2. reddit.com [reddit.com]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. facultyshare.liberty.edu [facultyshare.liberty.edu]
• 6. Sciencemadness Discussion Board - thionyl chloride and alcohols - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Purification of (5,6-Dichloropyridin-2-yl)methanol

Welcome to the technical support center for the purification of (5,6-Dichloropyridin-2-yl)methanol. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues encountered during the purification of this critical pyridine-based intermediate. We will explore the causality behind experimental choices and provide validated protocols to ensure the highest purity for your downstream applications.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems in a question-and-answer format to provide direct solutions to challenges you may encounter during your experiments.

Question 1: My final product has a low and broad melting point after initial isolation. What is the likely cause and how do I fix it?

Answer: A low and broad melting point is a classic indicator of impurities. The presence of foreign substances disrupts the crystal lattice of the pure compound, requiring less energy to transition to a liquid state.

Probable Causes:

• Residual Solvents: Incomplete drying can leave solvents from the reaction or workup (e.g., THF, ethanol, ethyl acetate) trapped in the solid.

• Unreacted Starting Materials: If the reduction of the parent carbonyl compound (aldehyde or ester) was incomplete, it will contaminate the final product.

• Side-Products: Over-reduction or side reactions can lead to the formation of other pyridine derivatives.

• Inorganic Salts: Salts from the workup (e.g., sodium sulfate, magnesium sulfate) may not have been fully removed.

Solutions:

• Initial Diagnosis: Use Thin Layer Chromatography (TLC) to visualize the number of components. Spot your crude material against a pure standard if available.

• Primary Purification - Recrystallization: This is the most effective first-line technique for removing the majority of impurities. The goal is to dissolve the crude product in a minimum amount of a hot solvent and allow it to cool slowly, causing the pure compound to crystallize while impurities remain in the mother liquor.[1][2][3] See the detailed protocol below.

• Advanced Purification - Column Chromatography: If recrystallization fails to remove impurities with similar solubility profiles, column chromatography is necessary.[4][5] This technique separates compounds based on their differential adsorption to a stationary phase.

Question 2: I'm performing a recrystallization, but my yield is extremely low. What went wrong?

Answer: Low recovery during recrystallization is a common issue that can almost always be traced to procedural missteps.

Probable Causes:

• Using Too Much Solvent: The most frequent error is adding too much hot solvent to dissolve the crude solid.[2] This creates a dilute, unsaturated solution from which the product will not effectively crystallize upon cooling.

• Cooling Too Rapidly: Placing the hot flask directly into an ice bath can cause the product to "crash out" as a fine, impure powder, trapping impurities.[1]

• Premature Crystallization: If the solution cools during a hot filtration step (used to remove insoluble impurities), product will be lost on the filter paper.

• Washing with the Wrong Solvent: Washing the collected crystals with a solvent in which they are highly soluble will dissolve the product and wash it away with the filtrate.

Solutions:

• Use Minimum Solvent: Add the hot recrystallization solvent in small portions, waiting for the solution to boil between additions, until the solid just dissolves.[2]

• Slow Cooling: Allow the flask to cool slowly on the benchtop to room temperature first. Once it has reached room temperature, then transfer it to an ice bath to maximize crystal formation.[1]

• Prevent Premature Crystallization: Use a pre-heated funnel and flask for hot filtration and keep the solution at or near its boiling point.

• Wash with Ice-Cold Solvent: Always wash the filtered crystals with a minimal amount of ice-cold recrystallization solvent to rinse away the impurity-laden mother liquor without dissolving the product.[1][6]

Question 3: My product is discolored (e.g., yellow or brown). How can I remove colored impurities?

Answer: Discoloration is typically caused by high molecular weight, polar, or polymeric side-products formed during the reaction. These are often present in very small quantities but are highly chromophoric.

Solution: The most effective method is to use activated charcoal (decolorizing carbon).[2]

Procedure:

• Dissolve the crude (5,6-Dichloropyridin-2-yl)methanol in the minimum amount of a suitable hot solvent, as you would for a normal recrystallization.

• Remove the flask from the heat source and allow it to cool slightly to prevent flash boiling in the next step.

• Add a very small amount of activated charcoal (typically 1-2% of the solute mass) to the hot solution. Caution: Adding charcoal to a boiling solution can cause it to froth violently.[2]

• Swirl the mixture and gently heat it for a few minutes. The colored impurities will adsorb onto the surface of the charcoal.

• Perform a hot filtration using a fluted filter paper to remove the charcoal. The resulting filtrate should be colorless.

• Allow the filtrate to cool slowly to crystallize the purified, colorless product.

Question 4: TLC analysis still shows a persistent impurity spot very close to my product spot, even after recrystallization. What is my next step?

Answer: This indicates an impurity with a very similar polarity and solubility profile to your desired product, making separation by recrystallization difficult. This is a common scenario for positional isomers. Flash column chromatography is the indicated technique.[7]

Solution: Flash Column Chromatography

• Choose a Stationary Phase: Silica gel is the standard choice for compounds of this polarity.

• Select a Mobile Phase (Eluent): The goal is to find a solvent system that provides good separation (a ΔRf of >0.2) between your product and the impurity.

  • Start by testing different ratios of a non-polar solvent (like heptane or hexane) and a more polar solvent (like ethyl acetate or methyl acetate).[4][5]

  • A good starting point for (5,6-Dichloropyridin-2-yl)methanol would be a 70:30 or 80:20 mixture of heptane:ethyl acetate.

  • Run TLC plates with different solvent ratios until you achieve clear separation of the spots.

• Perform the Chromatography: Pack a column with silica gel, load your crude product, and elute with the optimized solvent system, collecting fractions.

• Analyze Fractions: Use TLC to determine which fractions contain the pure product. Combine the pure fractions and evaporate the solvent to yield the purified compound.

Frequently Asked Questions (FAQs)

Q: What are the most common impurities in crude (5,6-Dichloropyridin-2-yl)methanol? A: While specific impurities depend on the synthetic route, common contaminants include:

• Starting Material: Unreacted 5,6-dichloro-2-formylpyridine or a corresponding ester.

• Over-reduction Product: 2-methyl-5,6-dichloropyridine, if the reducing conditions are too harsh.

• Oxidation Product: 5,6-dichloropicolinic acid, if the methanol is oxidized by air or reagents.

• Residual Solvents: Common laboratory solvents used in synthesis and workup. Their characteristic peaks can be identified in NMR spectra.[8][9][10]

Q: How do I choose the best solvent for recrystallization? A: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[3] Impurities, ideally, should either be completely insoluble in the hot solvent or remain soluble in the cold solvent.

Q: Can I use an acidic wash during workup to help purify my product? A: Yes, this can be a very effective technique. The nitrogen atom on the pyridine ring is basic and can be protonated by a dilute acid (e.g., 1M HCl).[11] This forms a water-soluble pyridinium salt.

• Procedure: Dissolve your crude product in an organic solvent (like ethyl acetate). Wash with 1M HCl. The protonated product will move to the aqueous layer, leaving non-basic organic impurities in the organic layer. Separate the layers. Then, basify the aqueous layer (e.g., with NaHCO₃ or NaOH) to deprotonate your product, causing it to precipitate or allowing it to be re-extracted into a fresh organic layer. This method is excellent for removing non-basic impurities.

Data & Protocols

Table 1: Recommended Purification Solvents

Purification Method	Solvent/System	Rationale & Use Case
Recrystallization	Isopropanol/Water	A solvent-pair system. Dissolve in hot isopropanol, then add hot water dropwise until the solution becomes cloudy (saturated). Good for moderately polar compounds.
Toluene	Suitable for compounds that are less polar. Its high boiling point allows for a large solubility differential.
Heptane/Ethyl Acetate	A solvent-pair system. Dissolve in a minimum of hot ethyl acetate, then add hot heptane until saturation. Good for fine-tuning polarity.
Column Chromatography	Heptane & Ethyl Acetate	A common, effective, and relatively safe solvent system. Start with a low polarity mix (e.g., 9:1 Heptane:EtOAc) and gradually increase the polarity.[4][5]
Dichloromethane & Methanol	A more polar system for impurities that are difficult to separate. Note: Dichloromethane is a chlorinated solvent and should be handled with appropriate safety precautions.[4]

Protocol: Standard Recrystallization

• Dissolution: Place the crude (5,6-Dichloropyridin-2-yl)methanol in an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent (e.g., toluene) and heat to a gentle boil with stirring.

• Saturation: Continue adding small portions of the hot solvent until the solid just dissolves completely. Avoid adding an excess.[2]

• Decolorization (If Needed): If the solution is colored, remove it from the heat, add a spatula-tip of activated charcoal, and boil for another 2-3 minutes.

• Hot Filtration (If Needed): If charcoal was used or if there are insoluble impurities, filter the hot solution quickly through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature, undisturbed. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[1]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining mother liquor.[6]

• Drying: Leave the crystals under vacuum to air-dry for several minutes. Then, transfer the crystals to a watch glass and dry to a constant weight, preferably in a vacuum oven.

Purification Strategy Workflow

References

• Recrystallization. (n.d.).
• (5,6-Dichloropyridin-2-yl)methanol - [D90058]. (n.d.). Synthonix, Inc.
• Study of Different Crystal Habits Formed by Recrystallization Process and Study Effect of Variables. (2008). Research Journal of Pharmacy and Technology.
• Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. (2024). PubMed.
• Recrystallization, filtration and melting point. (n.d.).
• Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. (2024). PMC.
• (5,6-Dichloropyridin-2-yl)methanol (1227601-48-0). (n.d.). BLDpharm.
• Process for preparing pyridinemethanol compounds. (n.d.). Google Patents.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (n.d.). KGROUP.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Best practices for handling anhydrous reactions for pyridine synthesis. (n.d.). Benchchem.
• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.).
• Recrystallization-1.doc.pdf. (n.d.).
• (5,6-dichloropyridin-2-yl)methanol (C6H5Cl2NO). (n.d.). PubChemLite.
• Pyridine methanol chlorinations. (n.d.). ResearchGate.
• (4,6-Dichloropyridin-2-yl)methanol CAS No.: 856163-79-6 Cat. No.: M120394. (n.d.).
• (5,6-Dimethoxypyridin-2-yl)methanol | 59081-38-8. (n.d.). Sigma-Aldrich.
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (n.d.).
• Catalysis Science & Technology. (n.d.). RSC Publishing.
• Medium- and High-Pressure Integrated Chromatographic Strategies for the Isolation and Purification of Free Radical Inhibitors from Dracocephalum heterophyllum. (2022). MDPI.
• A Concise Review of Catalytic Synthesis of Methanol from Synthesis Gas. (2023). MDPI.
• Method for producing (2,6-dichloropyridin-4-yl) methanol. (n.d.). Google Patents.
• The Pivotal Role of 3,5-Dichloropyridine: An In-depth Technical Guide for Chemical Synthesis. (n.d.). Benchchem.
• Chromatographic purification of the C(H)2 domain of the monoclonal antibody MAK33. (2000).
• Combined Ultrahigh Pressure Extraction and High-Speed Counter-Current Chromatography for Separation and Purification of Three Glycoside Compounds from Dendrobium officinale Protocorm. (2021). MDPI.
• (5-Chloropyridin-2-yl)methanol (209526-98-7). (n.d.). ChemScene.
• Technical Support Center: Large-Scale Purification of 2,5-Dichloropyridine. (n.d.). Benchchem.

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. personal.tcu.edu [personal.tcu.edu]
• 3. mt.com [mt.com]
• 4. Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. mdpi.com [mdpi.com]
• 8. kgroup.du.edu [kgroup.du.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: (5,6-Dichloropyridin-2-yl)methanol vs. Other Dichloropyridines

Executive Summary

(5,6-Dichloropyridin-2-yl)methanol (CAS: 1227601-48-0) represents a specialized "ortho-meta" dihalogenated pyridine scaffold. Unlike symmetrical alternatives such as 2,6-dichloropyridine or 3,5-dichloropyridine, this molecule offers a pre-defined regioselective map .[1] The electronic distinction between the C6-chlorine (activated, ortho to nitrogen) and the C5-chlorine (deactivated, meta to nitrogen) allows for highly controlled sequential functionalization without the statistical mixtures often plaguing symmetrical pyridine scaffolds.

This guide objectively compares its reactivity profile against common dichloropyridine alternatives, supported by mechanistic analysis and experimental protocols.[2]

Structural & Electronic Analysis

The reactivity of dichloropyridines is dictated by the position of the halogens relative to the pyridine nitrogen. The nitrogen atom acts as an electron sink, activating ortho (C2/C6) and para (C4) positions toward nucleophilic attack (

) and oxidative addition ( ).

Comparative Electronic Landscape[2]

Scaffold	Structure	Electronic Environment	Regioselectivity Challenge
(5,6-Dichloropyridin-2-yl)methanol	Asymmetric	C6-Cl: Highly Activated (ortho)C5-Cl: Deactivated (meta)	Low. High intrinsic bias favors C6 reaction.[1]
2,6-Dichloropyridine	Symmetrical	C2/C6-Cl: Both Activated (ortho)	High. Mono-functionalization yields statistical mixtures; over-reaction is common.[1]
3,5-Dichloropyridine	Symmetrical	C3/C5-Cl: Both Deactivated (meta)	High. Poor reactivity; requires forcing conditions or Directed Ortho Metalation (DoM).[1]
2,4-Dichloropyridine	Asymmetric	C2-Cl: Activated (ortho)C4-Cl: Activated (para)	Medium. Competition between C2 and C4; C4 is usually favored but solvent/sterics can invert this.[1]

Mechanistic Insight: The "Ortho-Meta" Advantage

In (5,6-Dichloropyridin-2-yl)methanol, the C6-chlorine is the "hot" spot. The inductive effect of the adjacent nitrogen, combined with resonance stabilization of the Meisenheimer intermediate (in

), makes the C6-Cl bond significantly weaker and more electrophilic than the C5-Cl bond. This allows researchers to perform sequential couplings —reacting C6 first, then C5—with high fidelity.[2]

Detailed Reactivity Comparison

A. Nucleophilic Aromatic Substitution ( )

Primary Application: Introduction of amines, alkoxides, or thiols.[2]

• Target Molecule (5,6-isomer): Reaction occurs exclusively at C6 .[1][2] The C5 position is electronically "invisible" to standard nucleophiles under mild conditions.[2]

• Alternative (2,6-isomer): Reaction rates are high, but controlling mono-substitution is difficult.[1] Often requires a large excess of the pyridine to prevent formation of the 2,6-disubstituted product.

• Alternative (2,4-isomer): Typically favors C4 substitution due to greater stability of the para-quinoid Meisenheimer complex.[1] However, steric bulk at the nucleophile can shift reaction to C2, leading to unpredictable mixtures.[2]

B. Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

Primary Application: C-C bond formation (Biaryl synthesis).[1]

• Target Molecule (5,6-isomer): Oxidative addition of ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  occurs preferentially at the electron-deficient C6-Cl bond. This allows for the synthesis of 6-aryl-5-chloro derivatives. The remaining C5-Cl can be activated in a second step using more potent catalytic systems (e.g., Buchwald precatalysts or bulky phosphine ligands like XPhos).

• Alternative (3,5-isomer): Generally inert to standard ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  conditions.[2] Requires specialized ligands (e.g., Q-Phos, AmPhos) to achieve coupling, often with lower turnover numbers.[2]

C. The Methanol Handle (C2-Position)

The C2-hydroxymethyl group provides orthogonal reactivity:

• Oxidation: Can be selectively oxidized to the aldehyde (using

  or Swern) without affecting the chlorines.[2]

• Alkylation: Can be converted to a mesylate or bromide to serve as an electrophile for alkylation reactions.[1][2]

• Directing Group: The hydroxyl group can coordinate with metals (Mg, Li) to direct lithiation, although the acidity of the pyridine protons usually dominates.[2]

Visualizing the Reaction Pathways

The following diagram illustrates the divergent synthesis pathways available to (5,6-Dichloropyridin-2-yl)methanol, highlighting its regioselectivity.

Experimental Protocols

These protocols are designed to be self-validating . The distinct NMR shifts of the C5 and C6 protons allow for easy monitoring of regioselectivity.

Protocol A: Regioselective Amination at C6

Objective: Selective displacement of the C6-chlorine by a primary amine.[1]

• Setup: In a pressure tube or round-bottom flask, dissolve (5,6-Dichloropyridin-2-yl)methanol (1.0 equiv) in anhydrous DMSO or NMP (0.5 M concentration).

• Reagents: Add the primary amine (1.2 equiv) and DIPEA (2.0 equiv).

• Reaction: Heat to 80–100 °C for 4–12 hours.

  • Validation: Monitor by LCMS.[2][3] The starting material peak (M+) will shift to the product peak (M - Cl + Amine).

  • Why this works: The C6 position is activated.[2] The C5 position is deactivated.[2][4] No reaction will occur at C5 at these temperatures.[2]

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove DMSO.[2]

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Chemoselective Oxidation to Aldehyde

Objective: Oxidation of the alcohol without affecting the halogen handles.

• Setup: Dissolve (5,6-Dichloropyridin-2-yl)methanol (1.0 equiv) in Dichloromethane (DCM) (0.2 M).

• Reagent: Add activated Manganese Dioxide (

  ) (10 equiv).

  • Note:

    is preferred over Jones reagent to avoid over-oxidation to the carboxylic acid and to tolerate the basic pyridine nitrogen.

• Reaction: Stir vigorously at room temperature for 12–24 hours.

• Workup: Filter the black suspension through a pad of Celite .[2] Rinse the pad thoroughly with DCM.[2]

• Validation: Evaporate solvent.

  NMR will show the disappearance of the singlet (~4.7 ppm) and appearance of the aldehyde CHO singlet (~10.0 ppm).

Protocol C: Sequential Suzuki Coupling (Site-Selective)

Objective: Arylation at C6 followed by C5.[1]

• Step 1 (C6 Coupling):

  • Mix substrate (1.0 equiv), Aryl-Boronic Acid A (1.1 equiv),

    (2.0 equiv), and (5 mol%) in Dioxane/Water (4:1) .

  • Heat at 90 °C for 2–4 hours.

  • Result: Exclusive formation of the 6-aryl-5-chloro product.

• Step 2 (C5 Coupling):

  • Take the isolated product from Step 1.

  • Add Aryl-Boronic Acid B (1.5 equiv), ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    (3.0 equiv), and a highly active catalyst like / XPhos or Pd-PEPPSI-IPr .

  • Heat at 100–110 °C (or microwave 120 °C) to force the deactivated C5-Cl bond to react.

References

• BenchChem. (2025).[2][3] A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine and 2,6-Dichloropyridine in Nucleophilic Aromatic Substitution. Link

• Royal Society of Chemistry. (2016).[2] Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. Link

• WuXi AppTec. (2025).[1][2] Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Link

• National Institutes of Health (NIH). (2008).[2] Nickel-Based Catalysts for the Selective Monoarylation of Dichloropyridines. PMC. Link

• Synthonix. (2023).[1][2] Product Data: (5,6-Dichloropyridin-2-yl)methanol.[5][6][7] Link

Sources

• 1. CAS 54127-30-9: (5,6-Dichloropyridin-3-yl)methanol [cymitquimica.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benthamopen.com [benthamopen.com]
• 5. Synthonix, Inc > Synthons > (5,6-Dichloropyridin-2-yl)methanol - [D90058] [synthonix.com]
• 6. 1227601-48-0|(5,6-Dichloropyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 7. PubChemLite - (5,6-dichloropyridin-2-yl)methanol (C6H5Cl2NO) [pubchemlite.lcsb.uni.lu]

A Senior Application Scientist's Guide to the Spectroscopic Analysis of (5,6-Dichloropyridin-2-yl)methanol and Its Isomers

In the landscape of pharmaceutical research and drug development, the precise identification of molecular structure is not merely a procedural step but a cornerstone of safety and efficacy. Isomers, molecules with identical formulas but different arrangements of atoms, can exhibit dramatically different pharmacological and toxicological profiles. This guide provides an in-depth, comparative analysis of (5,6-Dichloropyridin-2-yl)methanol and its structural isomers, focusing on the application of key spectroscopic techniques to unambiguously differentiate them.

This document moves beyond a simple recitation of data. It is designed to provide researchers, scientists, and drug development professionals with the underlying principles and practical insights required to select the appropriate analytical strategy, interpret the resulting data with confidence, and justify their experimental choices.

The Challenge of Isomerism: A Comparative Overview

The subject of our analysis, (5,6-Dichloropyridin-2-yl)methanol, shares its molecular formula, C₆H₅Cl₂NO, with several key positional isomers. The location of the two chlorine atoms and the methanol group on the pyridine ring dictates the molecule's electronic environment and three-dimensional shape, which in turn governs its spectroscopic signature. For this guide, we will compare the target molecule with two other commercially available isomers: (3,5-Dichloropyridin-2-yl)methanol and (4,6-Dichloropyridin-2-yl)methanol.

Compound Name	Structure	CAS Number
(5,6-Dichloropyridin-2-yl)methanol		1227601-48-0[1][2]
(3,5-Dichloropyridin-2-yl)methanol		275383-87-4[3][4]
(4,6-Dichloropyridin-2-yl)methanol		856163-79-6[5][6]

Note: Placeholder images are used for structures. Actual structures should be generated and inserted.

¹H NMR Spectroscopy: Probing the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for differentiating these isomers. The chemical shift of each proton is exquisitely sensitive to the electronic effects (both inductive and resonance) of the nearby substituents.

Expertise & Causality: Why ¹H NMR Excels

The electronegative chlorine atoms and the nitrogen atom in the pyridine ring create a distinct pattern of electron-withdrawing effects across the aromatic system. This results in a predictable deshielding (downfield shift) of the ring protons. The key to differentiation lies in two aspects:

• Chemical Shift (δ): The specific positions of the chlorine atoms relative to the remaining ring protons will cause unique downfield shifts. Protons ortho or para to the electronegative substituents will be most affected.

• Coupling Constants (J): The splitting pattern of the signals, dictated by the through-bond coupling between adjacent protons, provides definitive information about their relative positions. For instance, two adjacent protons will show doublet signals (ortho-coupling, ³J), while protons separated by four bonds may show a smaller long-range coupling (meta-coupling, ⁴J).

Predicted ¹H NMR Data Comparison

The following table summarizes the anticipated ¹H NMR data for the three isomers. These predictions are based on established substituent effects on the pyridine ring.[7][8]

Compound	H-3	H-4	H-5	-CH₂-	-OH
(5,6-Dichloropyridin-2-yl)methanol	d, J ≈ 8 Hz	d, J ≈ 8 Hz	-	~4.7 ppm (s)	~5.5 ppm (t)
(3,5-Dichloropyridin-2-yl)methanol	-	s	-	~4.8 ppm (s)	~5.6 ppm (t)
(4,6-Dichloropyridin-2-yl)methanol	s	-	s	~4.7 ppm (s)	~5.4 ppm (t)
(Predicted values in a standard solvent like CDCl₃ or DMSO-d₆. 's' denotes singlet, 'd' denotes doublet, 't' denotes triplet)

Analysis:

• (5,6-dichloro...): Will uniquely show two doublets in the aromatic region, corresponding to the two adjacent protons at the C3 and C4 positions.

• (3,5-dichloro...): Will display a single singlet in the aromatic region for the H4 proton, as it has no adjacent proton neighbors.

• (4,6-dichloro...): Will show two singlets in the aromatic region for the H3 and H5 protons, which are separated and do not couple.

Self-Validating Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube. The choice of DMSO-d₆ is strategic as it can help in observing the exchangeable -OH proton.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Instrument Setup: Acquire the spectrum on a 400 MHz or higher field spectrometer. A higher field provides better signal dispersion.

• Acquisition Parameters:

  • Pulse Angle: 30-45 degrees.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 16 (adjust for concentration).

• Data Processing: Apply a Fourier transform, phase correction, and baseline correction. Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate the signals to determine proton ratios.

Workflow Visualization

Caption: General workflow for FTIR analysis.

Mass Spectrometry: Molecular Weight and Fragmentation

Mass Spectrometry (MS) provides the molecular weight of a compound and, depending on the ionization technique, structural information from its fragmentation pattern.

Expertise & Causality: Isotopic Patterns and Fragmentation

• Molecular Ion (M⁺): All three isomers have the same molecular weight (177.0 g/mol for the most common isotopes). [9]The key diagnostic feature will be the isotopic pattern. Chlorine has two abundant isotopes, ³⁵Cl (~75%) and ³⁷Cl (~25%). A molecule with two chlorine atoms will exhibit a characteristic M⁺, M+2, and M+4 peak pattern with a relative intensity ratio of approximately 9:6:1. This confirms the presence of two chlorine atoms.

• Fragmentation: Under electron impact (EI) ionization, the molecular ion will fragment. The most likely fragmentation pathways involve the loss of the methanol group or chlorine atoms.

  • Loss of -CH₂OH: A significant fragment at m/z 146 would be expected.

  • Loss of Cl: A fragment corresponding to [M-Cl]⁺ would appear.

  • Loss of H₂O: The parent ion may lose a water molecule, giving a peak at [M-H₂O]⁺. [9] While the major fragments may be similar, the relative intensities of these fragments could differ slightly between isomers, providing another potential point of comparison, albeit less definitive than NMR.

Predicted Mass Spectrometry Data

Feature	Expected Value for all Isomers
Molecular Ion [M]⁺	m/z 177
[M+2]⁺	m/z 179
[M+4]⁺	m/z 181
Isotope Ratio (M:M+2:M+4)	~9:6:1
Key Fragment [M-CH₂OH]⁺	m/z 146
Key Fragment [M-Cl]⁺	m/z 142

Analysis: Mass spectrometry is excellent for confirming the molecular formula (C₆H₅Cl₂NO) and the presence of two chlorine atoms for all isomers. However, it is the least effective of these techniques for distinguishing the positional isomers from one another without extensive fragmentation studies and reference spectra.

Conclusion: An Integrated Analytical Approach

No single technique tells the whole story. A robust and defensible structural elucidation relies on the convergence of data from multiple analytical methods.

• ¹H NMR stands as the primary tool for unambiguous isomer differentiation due to its sensitivity to proton chemical environments and coupling patterns.

• ¹³C NMR provides excellent confirmation of the carbon skeleton and substitution pattern.

• IR Spectroscopy offers rapid verification of functional groups and a characteristic fingerprint for comparison with known standards.

• Mass Spectrometry definitively confirms the molecular weight and elemental composition (specifically, the presence of two chlorine atoms).

By integrating these techniques, researchers can build a comprehensive and self-validating data package that ensures the correct isomeric identity of their material, a critical requirement for advancing any compound in the research and development pipeline.

References

• Spectroscopy Letters. (2006). 1H NMR Spectra of Substituted Aminopyridines. Taylor & Francis Online. [Link]

• Wu, T. K., & Dailey, B. P. (1964). Proton Chemical Shifts of the γ‐Substituted Pyridines. The Journal of Chemical Physics. [Link]

• Synthonix, Inc. (n.d.). (5,6-Dichloropyridin-2-yl)methanol. [Link]

• PubChem. (n.d.). (5,6-dichloropyridin-2-yl)methanol. [Link]

Sources

• 1. 1227601-48-0|(5,6-Dichloropyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 2. Synthonix, Inc > Synthons > (5,6-Dichloropyridin-2-yl)methanol - [D90058] [synthonix.com]
• 3. 275383-87-4 | MFCD08448149 | (3,5-Dichloro-pyridin-2-yl)-methanol | acints [acints.com]
• 4. 275383-87-4 | MFCD08448149 | (3,5-Dichloropyridin-2-Yl)Methanol [aaronchem.com]
• 5. 856163-79-6 | (4,6-Dichloropyridin-2-yl)methanol - Moldb [moldb.com]
• 6. 856163-79-6|(4,6-Dichloropyridin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 7. tandfonline.com [tandfonline.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. PubChemLite - (5,6-dichloropyridin-2-yl)methanol (C6H5Cl2NO) [pubchemlite.lcsb.uni.lu]

Safety & Regulatory Compliance

Personal Protective Equipment &amp; Handling Guide: (5,6-Dichloropyridin-2-yl)methanol

Executive Summary: The Precautionary Principle

(5,6-Dichloropyridin-2-yl)methanol (CAS: 54127-29-6) is a halogenated pyridine intermediate commonly used in pharmaceutical and agrochemical synthesis.[1][2] While specific toxicological data for this exact isomer is often limited in public databases, its structural analogs (chlorinated pyridines) are established skin sensitizers, severe eye irritants, and potential acute toxicants via ingestion and dermal absorption.

Immediate Directive: Treat this compound as a Category 3 Acute Toxicant and a Severe Eye Irritant . Do not handle on an open bench.

Part 1: Hazard Profiling & Causality

To select the correct PPE, we must understand the "Enemy." This is not just a white powder; it is a lipophilic, halogenated heterocycle.

Structural Risk Analysis

• The Pyridine Ring: Pyridine derivatives typically possess high vapor pressure (if liquid) or sublimation potential (if solid) and can readily penetrate the stratum corneum (outer skin layer).

• The Chlorine Substituents (5,6-position): Halogenation increases lipophilicity, enhancing the compound's ability to cross biological membranes (skin/lungs). It also increases the biological half-life, potentially leading to cumulative toxicity.

• The Methanol Group (-CH2OH): While this adds some polarity, it provides a metabolic handle that can be oxidized to the corresponding aldehyde or carboxylic acid in vivo, potentially generating reactive metabolites.

The "Invisible" Danger: Dermal Absorption

Unlike simple inorganic salts, (5,6-Dichloropyridin-2-yl)methanol can bypass the skin barrier. Standard nitrile gloves may degrade or allow permeation faster than expected due to the compound's organic solubility profile.

Part 2: The PPE Firewall (Specifications)

This matrix defines the minimum acceptable protection.

Protection Zone	Standard Operation (mg scale)	Scale-Up / Spill Cleanup (>10g)	Technical Rationale
Engineering Control	Chemical Fume Hood (Face velocity: 100 fpm)	Powder Containment Hood or Glovebox	Primary barrier against inhalation of dust/aerosols.
Hand Protection	Double Nitrile (Outer: 5 mil, Inner: 4 mil)	Silver Shield / Laminate Liner under Nitrile	Chlorinated pyridines can permeate thin nitrile. Laminate provides broad chemical resistance.
Eye Protection	Chemical Safety Goggles (ANSI Z87.1+)	Goggles + Face Shield	Pyridine derivatives can cause irreversible corneal damage. Safety glasses are insufficient for dusts.
Respiratory	N95 (if outside hood for transport)	P100 Half-Face Respirator or PAPR	Particulates are the primary vector. P100 stops 99.97% of particles.
Body Defense	Lab Coat (Cotton/Poly blend), long sleeves	Tyvek® Coverall (Disposable)	Prevents dust accumulation on street clothes, reducing "take-home" exposure.

Glove Permeation Logic

• Do not trust latex. Latex offers poor resistance to halogenated organics.

• Change frequency: For standard nitrile gloves, change every 30 minutes of active handling or immediately upon splash contact. The "breakthrough time" is theoretical; in practice, mechanical stress reduces protection.

Part 3: Operational Protocols (Step-by-Step)

Protocol A: Receiving & Inspection

• Inspect: Check the outer package for signs of breakage or yellowing (indication of oxidation/leakage).

• Wipe Down: Before opening the secondary container, wipe the exterior with a damp paper towel (solvent: water/ethanol) to remove transit dust.

• Open in Hood: Never open the primary container on an open bench.

Protocol B: Weighing & Transfer (The Critical Step)

Risk: Static electricity can cause the powder to "jump," creating an aerosol cloud.

• Static Control: Use an ionizing fan or anti-static gun inside the balance enclosure.

• Draft Shield: Ensure the balance draft shield is closed during measurement.

• The "Boat" Method:

  • Tare a weighing boat inside a secondary jar.

  • Add compound to the boat.

  • Cap the secondary jar before removing it from the balance.

  • Why? This double-containment prevents dust from falling onto the balance pan or bench.

Protocol C: Reaction Setup

• Solvent First: When possible, charge the reaction vessel with the solvent before adding the solid (5,6-Dichloropyridin-2-yl)methanol. This suppresses dust generation immediately.

• Wash Down: Use a small amount of solvent to wash the funnel/weighing boat directly into the reaction mixture.

Part 4: Emergency & Disposal Plans

Spill Management Workflow

Scenario: You have spilled 5g of powder inside the fume hood.

Figure 1: Spill Response Logic Flow. Note the prohibition on dry sweeping to prevent aerosolization.

Waste Disposal[3]

• Classification: Halogenated Organic Waste.

• Segregation: Do not mix with strong acids (potential for exothermic reaction) or oxidizers.

• Labeling: Must clearly state "Contains Halogenated Pyridine Derivatives - Toxic."

Part 5: Decision Logic for PPE Selection

Use this workflow to determine your daily PPE requirements based on the specific task.

Figure 2: PPE Selection Decision Tree. Note the specific trigger for laminate gloves when using penetrating solvents like DMSO or DCM.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 2782386, (6-Chloropyridin-2-yl)methanol (Analogous Hazard Data). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Pyridine (1910.1000). Retrieved from [Link]

Sources

• 1. gelest.com [gelest.com]
• 2. opcw.org [opcw.org]